4-(4-Methoxyphenyl)-1-methyl-1h-pyrazole

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction

4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its structural motif, featuring a pyrazole ring substituted with a methoxyphenyl group, is a common pharmacophore in a variety of biologically active molecules. A thorough understanding of its physicochemical properties is paramount for its application in drug design, synthesis, and formulation development. This guide provides a comprehensive overview of the key physicochemical parameters of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, with a focus on the experimental methodologies for their determination. While experimental data for this specific molecule is not extensively available in the public domain, this guide will leverage data from closely related analogs to provide expected values and context.

Molecular Structure and Basic Properties

The foundational step in characterizing any chemical entity is to define its molecular structure and fundamental properties.

Molecular Formula: C₁₁H₁₂N₂O

Molecular Weight: 188.23 g/mol

Structure:

Caption: Chemical structure of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole.

Melting Point

The melting point is a critical indicator of a compound's purity and is essential for material handling and formulation.

Expected Value

Experimental Protocol: Capillary Melting Point Determination

This method is a simple and widely used technique for determining the melting point of a solid organic compound.[2][3][4][5]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Sample Preparation: Ensure the sample is a fine, dry powder. If necessary, crush any large crystals using a mortar and pestle.

• Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the powdered sample. A small amount of the solid will be forced into the tube.

• Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to pack the solid down. The packed sample should be approximately 2-3 mm in height.

• Measurement:

  • Insert the capillary tube into the heating block of the melting point apparatus.

  • Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.

  • Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Record the temperature at which the entire sample has melted (the end of the melting range).

• Purity Assessment: A pure compound will typically have a sharp melting range of 1-2 °C. A broader melting range may indicate the presence of impurities.[3]

Caption: Workflow for Melting Point Determination.

Boiling Point

For compounds that are liquid at or near room temperature, the boiling point is a key characteristic.

Predicted Value

A predicted boiling point for a related compound, 1-[(4-methoxyphenyl)methyl]-1H-pyrazole, is 346.9 ± 30.0 °C[6]. The target molecule is expected to have a similarly high boiling point due to its molecular weight and polar nature.

Experimental Protocol: Micro Boiling Point Determination

This method is suitable for determining the boiling point of small quantities of a liquid.[7][8][9]

Apparatus:

• Small test tube or fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating bath (e.g., oil bath or aluminum block)

• Clamp and stand

Procedure:

• Sample Preparation: Place a small amount (a few drops) of the liquid sample into the small test tube.

• Capillary Insertion: Place the capillary tube, sealed end up, into the test tube containing the liquid.

• Assembly: Attach the test tube to a thermometer using a rubber band or a piece of wire. The bulb of the thermometer should be level with the bottom of the test tube.

• Heating: Immerse the assembly in a heating bath.

• Observation: Heat the bath slowly. As the liquid heats, air will be expelled from the capillary tube. At the boiling point, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.

• Recording: Note the temperature at which the continuous stream of bubbles is observed. This is the boiling point.

Caption: Workflow for Micro Boiling Point Determination.

Solubility

Solubility, particularly in aqueous and organic solvents, is a critical parameter for drug delivery and formulation.

Expected Solubility Profile

Given its structure, 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is expected to have low solubility in water and good solubility in common organic solvents such as ethanol, methanol, DMSO, and dichloromethane.

Experimental Protocol: OECD 105 Flask Method for Water Solubility

This method is a standardized procedure for determining the water solubility of a substance.[10][11][12]

Apparatus:

• Flask with a stirrer

• Constant temperature bath

• Analytical balance

• Centrifuge or filtration apparatus

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and the time required to reach equilibrium.

• Equilibration: An excess amount of the solid compound is added to a known volume of water in a flask. The flask is then placed in a constant temperature bath (typically 20 °C or 25 °C) and stirred for a sufficient time to reach equilibrium (often 24-48 hours).

• Phase Separation: After equilibration, the mixture is centrifuged or filtered to separate the undissolved solid from the saturated solution.

• Quantification: The concentration of the compound in the clear aqueous phase is determined using a suitable and validated analytical method.

• Calculation: The water solubility is expressed as the mass of the solute per volume or mass of the solvent (e.g., in g/L or mg/mL).

Lipophilicity (LogP)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity, which is a key determinant of its pharmacokinetic properties (Absorption, Distribution, Metabolism, and Excretion - ADME).

Predicted Value

For the related compound 4-(4-Methoxyphenyl)-1H-pyrazole, a calculated LogP of 2.0853 has been reported.[13] The N-methylation in the target molecule is expected to slightly increase the lipophilicity.

Experimental Protocol: Shake-Flask Method for LogP Determination

This is the traditional and most reliable method for measuring LogP.[14][15][][17][18]

Apparatus:

• Separatory funnel or glass vials with screw caps

• Mechanical shaker

• Centrifuge

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

• n-Octanol (pre-saturated with water)

• Water or buffer (pre-saturated with n-octanol)

Procedure:

• Solvent Saturation: Prepare water-saturated n-octanol and n-octanol-saturated water (or buffer of a specific pH for LogD determination) by shaking equal volumes of the two solvents together and allowing the phases to separate.

• Partitioning: A known amount of the compound is dissolved in one of the phases (usually the one in which it is more soluble). This solution is then mixed with a known volume of the other phase in a separatory funnel or vial.

• Equilibration: The mixture is shaken for a period sufficient to reach equilibrium (e.g., 1-24 hours).

• Phase Separation: The mixture is allowed to stand until the two phases have clearly separated. Centrifugation can be used to aid separation.

• Quantification: The concentration of the compound in each phase is determined using a suitable analytical method.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Caption: Workflow for LogP Determination by the Shake-Flask Method.

Acidity/Basicity (pKa)

The pKa value indicates the strength of an acid or a base and is crucial for understanding a compound's ionization state at different pH values, which affects its solubility, permeability, and receptor binding.

Predicted Value

A predicted pKa for the related compound 1-[(4-methoxyphenyl)methyl]-1H-pyrazole is 2.58 ± 0.10.[6] The pyrazole ring is weakly basic.

Experimental Protocol: Potentiometric Titration for pKa Determination

This is a common and accurate method for determining the pKa of a compound.[19][20][21][22]

Apparatus:

• Potentiometer with a pH electrode

• Burette

• Stirrer

• Beaker

• Standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M NaOH)

Procedure:

• Sample Preparation: Dissolve a known amount of the compound in a suitable solvent (e.g., water or a water-cosolvent mixture).

• Titration: The solution is titrated with a standardized acid or base. The pH of the solution is measured after each addition of the titrant.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

• pKa Determination: The pKa is determined from the titration curve. For a weak base being titrated with a strong acid, the pKa is the pH at the half-equivalence point (where half of the base has been neutralized).

Spectroscopic Properties

Spectroscopic data provides valuable information about the chemical structure and purity of a compound.

Expected Spectroscopic Data

Based on the structure of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole and data from similar compounds, the following spectral features are expected:

• ¹H NMR:

  • Signals for the aromatic protons of the methoxyphenyl group (typically two doublets in the range of δ 6.8-7.8 ppm).

  • Signals for the protons on the pyrazole ring (singlets or doublets, depending on the substitution pattern, typically in the range of δ 6.0-8.0 ppm).

  • A singlet for the N-methyl protons (around δ 3.7-4.0 ppm).

  • A singlet for the methoxy protons (around δ 3.8 ppm).[1][23]

• ¹³C NMR:

  • Signals for the aromatic carbons (in the range of δ 114-160 ppm).

  • Signals for the pyrazole ring carbons.

  • A signal for the N-methyl carbon (around δ 35-40 ppm).

  • A signal for the methoxy carbon (around δ 55 ppm).[1]

• Infrared (IR) Spectroscopy:

  • C-H stretching vibrations for aromatic and aliphatic groups (around 3000-3100 cm⁻¹ and 2850-2960 cm⁻¹, respectively).

  • C=C and C=N stretching vibrations for the aromatic and pyrazole rings (in the region of 1450-1650 cm⁻¹).

  • C-O stretching for the methoxy group (around 1250 cm⁻¹).[24][25]

• Mass Spectrometry (MS):

  • The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 188.23). Common fragmentation patterns would involve the loss of methyl or methoxy groups.[26]

Conclusion

This technical guide has outlined the key physicochemical properties of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole and provided detailed experimental protocols for their determination. While specific experimental data for this molecule is limited, the provided information on related compounds and standardized methodologies offers a robust framework for its characterization. For researchers and drug development professionals, a thorough understanding and experimental determination of these properties are essential for advancing the use of this promising scaffold in various scientific applications.

References

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• GeeksforGeeks. (2025, July 23). Determination of Boiling Point of Organic Compounds. Retrieved from [Link]

• Encyclopedia.pub. (2022, August 25). Methods for Determination of Lipophilicity. Retrieved from [Link]

• Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of Pharmaceutical and Biomedical Analysis, 14(11), 1405-1413.

• Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from [Link]

• DETERMINATION OF BOILING POINTS. (n.d.). Retrieved from [Link]

• University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]

• ResearchGate. (n.d.). LogP / LogD shake-flask method v1. Retrieved from [Link]

• Vedantu. (n.d.). Boiling Point Determination of Organic Compounds: Chemistry Guide. Retrieved from [Link]

• Pharma Beginners. (2025, March 31). 5 Easy Methods to Calculate pKa: Titrimetric,UV, HPLC, NMR And Henderson Equation. Retrieved from [Link]

• BYJU'S. (2019, November 13). Determination Of Melting Point Of An Organic Compound. Retrieved from [Link]

• FILAB. (n.d.). OECD 105 Testing Services. Retrieved from [Link]

• BYJU'S. (n.d.). Determination Of Boiling Point Of An Organic Compound. Retrieved from [Link]

• Learning Space. (n.d.). Determination of Melting points and Boiling points.

• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• OECD. (n.d.). Test No. 105: Water Solubility. Retrieved from [Link]

• SSERC. (n.d.). Melting point determination. Retrieved from [Link]

• PennWest University. (n.d.). Determination of Melting Point. Retrieved from [Link]

• chymist.com. (n.d.). Melting Point Determination. Retrieved from [Link]

• Scymaris. (n.d.). Water Solubility. Retrieved from [Link]

• MDPI. (2024, March 28). (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. Retrieved from [Link]

• Pure. (2009, September 7). OECD GUIDELINES FOR TESTING CHEMICALS. Retrieved from [Link]

• ResearchGate. (2016, April 4). How to calculate pKa of an acid from a UV/Vis titration with DBU in THF?. Retrieved from [Link]

• Kyoto Electronics Manufacturing Co.,Ltd. ("KEM"). (n.d.). How should the acid dissociation constant pKa be measured?. Retrieved from [Link]

• MDPI. (n.d.). (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. Retrieved from [Link]

• National Toxicology Program. (2004, April 13). OECD Test Guideline 432. Retrieved from [Link]

• The Women University Multan. (2025, June 23). Synthesis and characterization of pyranopyrazole derivatives as potential organic nonlinear optical (NLO) materials and density. Retrieved from [Link]

• SpectraBase. (n.d.). 4-(3-(4-Methoxyphenyl)-1-methyl-5-phenyl-1H-pyrazol-4-yl)pyridine - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

• SpectraBase. (n.d.). 1-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-4-(4-methoxyphenyl)piperazine - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• SpectraBase. (n.d.). 3-(4-Ethylphenyl)-5-(4-methoxyphenyl)-1-methyl-4,5-dihydro-1H-pyrazole - Optional[Vapor Phase IR] - Spectrum. Retrieved from [Link]

• PubChemLite. (n.d.). 4-(4-methoxyphenyl)-1h-pyrazole (C10H10N2O). Retrieved from [Link]

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Initial Synthesis Pathway for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole: A Technical Guide

Executive Summary

The 1-methyl-1H-pyrazole core, particularly when substituted at the C4 position with an aryl group, represents a privileged scaffold in modern medicinal chemistry. Derivatives of 4-aryl-1-methylpyrazoles are frequently evaluated as kinase inhibitors, cyclooxygenase-2 (COX-2) inhibitors, and modulators of protein-protein interactions.

This technical guide delineates the optimal initial synthesis pathway for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole . As a Senior Application Scientist, I have structured this whitepaper to move beyond mere procedural steps, focusing instead on the mechanistic causality, safety imperatives, and empirical validations that govern the selection of the synthetic route.

Retrosynthetic Strategy & Pathway Selection

When approaching the synthesis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, chemists typically evaluate two primary disconnections:

• Pathway A (C-C Bond Disconnection): Palladium-catalyzed Suzuki-Miyaura cross-coupling between an organohalide (4-bromo-1-methyl-1H-pyrazole) and an organoboron compound ((4-methoxyphenyl)boronic acid).

• Pathway B (Pyrazole Ring Disconnection): De novo cyclocondensation of a 1,3-dielectrophile (e.g., 2-(4-methoxyphenyl)malondialdehyde) with methylhydrazine.

Retrosynthetic analysis comparing Suzuki cross-coupling and de novo pyrazole synthesis.

Causality Behind Pathway Selection

Pathway A is the unequivocal industry standard [1][2]. The direct electrophilic arylation of pyrazoles is notoriously unselective. By utilizing a pre-functionalized 4-halopyrazole, the Suzuki-Miyaura coupling guarantees absolute regiocontrol at the C4 position. Furthermore, boronic acids are stable, non-toxic, and highly tolerant of diverse functional groups.

Conversely, Pathway B is deprecated for initial syntheses due to severe safety and selectivity liabilities. Methylhydrazine is highly volatile, toxic, and poses a severe flammability hazard [3]. Additionally, while a symmetrical malondialdehyde precursor mitigates the classic 1,4- vs 1,5-regioisomer problem inherent to de novo pyrazole synthesis, the upstream preparation of the specific 2-arylmalondialdehyde adds unnecessary synthetic steps.

Mechanistic Causality: The Suzuki-Miyaura Cycle

The efficiency of Pathway A relies on a highly orchestrated Pd(0)/Pd(II) catalytic cycle. Understanding this mechanism is critical for troubleshooting and optimizing the reaction conditions.

• Oxidative Addition: The electron-rich Pd(0) catalyst inserts into the C-Br bond of 4-bromo-1-methyl-1H-pyrazole. This is often the rate-determining step. The use of electron-rich phosphine ligands (e.g., PPh₃ or dppf) stabilizes the resulting Pd(II) complex.

• Transmetalation: The inorganic base (e.g., Na₂CO₃) plays a dual role. It neutralizes the generated acid and coordinates with the (4-methoxyphenyl)boronic acid to form a reactive, electron-rich boronate complex. This complex transfers the 4-methoxyphenyl group to the Pd(II) center, displacing the halide.

• Reductive Elimination: The two organic ligands (the pyrazole and the arene) couple to form the final C-C bond, releasing the target molecule and regenerating the active Pd(0) catalyst.

Mechanism of the Palladium-catalyzed Suzuki-Miyaura cross-coupling.

Empirical Optimization & Quantitative Data

The success of the Suzuki coupling is highly dependent on the solvent system and heating modality. Microwave-assisted synthesis has revolutionized this space, reducing reaction times from hours to minutes while often improving yields by minimizing thermal degradation [1][2].

The table below summarizes typical optimization parameters for coupling 4-halopyrazoles with arylboronic acids:

Catalyst System	Base	Solvent System	Heating Modality	Time	Yield (%)
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (2.5 eq)	1,4-Dioxane / H₂O (4:1)	Conventional (90 °C)	6 - 12 h	75 - 82%
Pd(PPh₃)₄ (2 mol%)	Cs₂CO₃ (2.5 eq)	DME / H₂O (3:1)	Microwave (150 °C)	10 - 15 min	84 - 89%
PdCl₂(dppf) (0.2 mol%)	K₂CO₃ (2.0 eq)	Toluene / H₂O (3:1)	Conventional (80 °C)	16 h	70 - 78%
Pd(OAc)₂ / SPhos	K₃PO₄ (2.0 eq)	Toluene / H₂O (10:1)	Conventional (100 °C)	4 h	> 90%

Data synthesized from standard bench protocols for 4-arylpyrazole generation [2][4]. The combination of Pd(PPh₃)₄ and a biphasic ethereal/water solvent system provides the most reliable baseline for initial synthesis.

Experimental Protocol: Microwave-Assisted Synthesis

The following protocol represents a self-validating system designed for high throughput and reliability. The use of a biphasic solvent system (DME/H₂O) ensures that both the organic substrates and the inorganic base remain in solution, facilitating efficient transmetalation.

Materials Required

• Electrophile: 4-Bromo-1-methyl-1H-pyrazole (1.0 mmol, 161.0 mg)

• Nucleophile: (4-Methoxyphenyl)boronic acid (1.2 mmol, 182.4 mg)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] (0.05 mmol, 57.8 mg)

• Base: Cesium carbonate (Cs₂CO₃) (2.5 mmol, 814.5 mg)

• Solvents: 1,2-Dimethoxyethane (DME) (4.0 mL), Deionized Water (1.0 mL)

Step-by-Step Methodology

• Reagent Charging: To a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add 4-bromo-1-methyl-1H-pyrazole, (4-methoxyphenyl)boronic acid, and Cs₂CO₃.

• Solvent Addition & Degassing: Add the DME and H₂O. Critical Step: Degas the biphasic mixture by bubbling dry Argon or Nitrogen gas directly through the solution for 10 minutes. Causality: Pd(0) is highly susceptible to oxidation by dissolved atmospheric oxygen, which irreversibly poisons the catalyst.

• Catalyst Addition: Quickly add the Pd(PPh₃)₄ catalyst under a positive stream of inert gas. Seal the vial immediately with a crimp cap equipped with a PTFE septum.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Irradiate the mixture at 150 °C for 15 minutes, with a pre-stirring period of 30 seconds.

• Reaction Monitoring: Allow the vial to cool to room temperature. Pierce the septum to relieve any pressure. Analyze an aliquot via TLC (Hexanes/Ethyl Acetate 7:3) or LC-MS to confirm the complete consumption of the starting pyrazole.

• Workup & Extraction: Dilute the reaction mixture with Ethyl Acetate (15 mL) and Water (10 mL). Transfer to a separatory funnel. Extract the aqueous layer with additional Ethyl Acetate (2 × 10 mL). Combine the organic layers and wash with brine (15 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via flash column chromatography on silica gel (gradient elution: 10% to 30% Ethyl Acetate in Hexanes) to afford pure 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole.

Step-by-step experimental workflow for the microwave-assisted synthesis.

References

• Semantic Scholar (Bagley et al., 2015)
• Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions Benchchem URL
• Benchchem (Safety constraints regarding methylhydrazine condensation)
• SYNTHESIS OF 4-ARYLPYRAZOLES VIA PdCl2(dppf)

Spectroscopic Characterization of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in the design of new therapeutic agents, exhibiting a wide range of biological activities.[1] A thorough understanding of the spectroscopic properties of substituted pyrazoles is therefore essential for their unambiguous identification, purity assessment, and the establishment of structure-activity relationships (SAR).

Molecular Structure and Predicted Spectroscopic Features

The structure of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is characterized by a central 1-methylpyrazole ring substituted at the 4-position with a 4-methoxyphenyl group. This substitution pattern will give rise to a unique set of signals in its NMR, IR, and mass spectra.

Caption: Molecular structure of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. Based on data from analogous compounds, we can predict the ¹H and ¹³C NMR spectra of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole with a high degree of confidence.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the protons on the pyrazole ring, the N-methyl group, the methoxy group, and the aromatic protons of the phenyl ring.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
Pyrazole H-3	7.5 - 7.8	Singlet (s)	1H	The chemical shift is influenced by the adjacent nitrogen atom and the electronic effects of the substituent at C4.
Pyrazole H-5	7.3 - 7.6	Singlet (s)	1H	Generally appears slightly upfield compared to H-3 due to the N-methyl group.
N-CH₃	3.8 - 4.0	Singlet (s)	3H	A characteristic singlet in the upfield region.
O-CH₃	3.7 - 3.9	Singlet (s)	3H	Another distinct singlet, with a chemical shift typical for a methoxy group on an aromatic ring.
Phenyl H-2', H-6'	7.2 - 7.5	Doublet (d)	2H	Protons ortho to the pyrazole substituent, showing coupling to H-3' and H-5'.
Phenyl H-3', H-5'	6.8 - 7.1	Doublet (d)	2H	Protons meta to the pyrazole substituent and ortho to the methoxy group, showing coupling to H-2' and H-6'.

Note: Predicted chemical shifts are based on analysis of similar pyrazole derivatives and may vary slightly depending on the solvent and experimental conditions.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
Pyrazole C-3	135 - 140	Deshielded due to the adjacent nitrogen atom.
Pyrazole C-4	115 - 125	The attachment point of the methoxyphenyl group.
Pyrazole C-5	125 - 130	Influenced by the N-methyl group.
N-CH₃	35 - 40	A typical chemical shift for a methyl group attached to a nitrogen in a heterocyclic ring.
O-CH₃	55 - 60	A characteristic signal for a methoxy group carbon.
Phenyl C-1'	125 - 130	The carbon atom of the phenyl ring attached to the pyrazole ring.
Phenyl C-2', C-6'	128 - 132
Phenyl C-3', C-5'	113 - 117	Shielded due to the electron-donating effect of the methoxy group.
Phenyl C-4'	158 - 162	Deshielded due to the attached oxygen atom.

Note: Predicted chemical shifts are based on analysis of similar pyrazole derivatives and may vary slightly depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is expected to show characteristic absorption bands for the aromatic rings, the C-N and C=N bonds of the pyrazole ring, and the C-O bond of the methoxy group.

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibration Mode
Aromatic C-H	3000 - 3100	Stretching
Aliphatic C-H (N-CH₃)	2850 - 2960	Stretching
C=N (Pyrazole ring)	1580 - 1620	Stretching
C=C (Aromatic & Pyrazole rings)	1450 - 1600	Stretching
C-O (Methoxy)	1230 - 1270 (asymmetric) and 1020 - 1060 (symmetric)	Stretching
C-N (Pyrazole ring)	1300 - 1380	Stretching

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, the molecular formula is C₁₁H₁₂N₂O, and the calculated molecular weight is approximately 188.23 g/mol .

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z 188. Key fragmentation patterns could involve the loss of a methyl group (M-15) from the N-methyl or methoxy group, or cleavage of the bond between the pyrazole and phenyl rings. High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of pyrazole derivatives, which would be applicable for the characterization of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole.

Synthesis Workflow

A common route for the synthesis of 1,4-disubstituted pyrazoles involves the reaction of a β-diketone or a related precursor with a substituted hydrazine. For the target molecule, a potential synthetic route could involve the reaction of a suitable 4-(4-methoxyphenyl)-substituted 1,3-dicarbonyl compound with methylhydrazine.

Caption: A general workflow for the synthesis and spectroscopic analysis of a pyrazole derivative.

NMR Spectroscopy Protocol

• Sample Preparation : Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.

• Internal Standard : Tetramethylsilane (TMS) is commonly used as an internal reference (0 ppm).

• Data Acquisition : Acquire the ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

• Data Processing : Process the raw data (FID) using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy Protocol (ATR-FTIR)

• Background Scan : Record a background spectrum of the clean, empty ATR crystal.

• Sample Application : Place a small amount of the solid sample onto the ATR crystal and ensure good contact using the pressure clamp.

• Data Acquisition : Collect the sample spectrum, typically by co-adding 16-32 scans over a range of 4000-600 cm⁻¹.

• Data Processing : The instrument software will automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol (ESI-MS)

• Sample Preparation : Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Infusion : Introduce the sample solution into the electrospray ionization (ESI) source of the mass spectrometer via direct infusion or through an LC system.

• Data Acquisition : Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• High-Resolution Analysis : For accurate mass measurement, use a high-resolution mass spectrometer such as a TOF or Orbitrap analyzer.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the spectroscopic data for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole. By leveraging data from structurally similar compounds, researchers can confidently predict the NMR, IR, and MS spectra of the target molecule. This analytical and predictive approach is a fundamental aspect of chemical research and drug development, enabling the efficient characterization of novel compounds. The provided experimental protocols offer a standardized framework for obtaining high-quality spectroscopic data for this important class of heterocyclic compounds.

References

• Desai, N. C., et al. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. Molecules. Available at: [Link]

• Royal Society of Chemistry. (2016). Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. New Journal of Chemistry. Available at: [Link]

• American Chemical Society. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. Available at: [Link]

• MDPI. (2024). (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. Molbank. Available at: [Link]

• Royal Society of Chemistry. Supporting information. Available at: [Link]

• Royal Society of Chemistry. (2015). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. RSC Advances. Available at: [Link]

Sources

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Unveiling the Pharmacological Potential of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole: A Mechanistic Whitepaper

Executive Summary

The pyrazole scaffold is a highly privileged motif in modern medicinal chemistry, serving as the architectural core for numerous FDA-approved therapeutics. Specifically, the 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole molecule represents a highly tunable pharmacophore. The presence of the 1-methyl group locks the pyrazole tautomeric state, optimizing it for specific hinge-region interactions in kinase domains, while the 4-(4-methoxyphenyl) moiety extends into hydrophobic pockets to dictate target selectivity[1].

This technical guide explores the predictive mechanisms of action (MoA) for this compound, focusing on its primary potential as a Kinase Inhibitor (JAK/STAT pathway) and its secondary potential as a Sigma-1 Receptor (σ1R) Modulator . Furthermore, we outline self-validating experimental workflows necessary to empirically confirm these mechanisms in preclinical drug development.

Part 1: Structural Rationale & Pharmacophore Deconstruction

The biological activity of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is driven by three distinct structural features:

• The 1-Methyl Group: Unlike unsubstituted pyrazoles, the 1-methyl variant cannot tautomerize. This fixed geometry ensures that the N2 nitrogen consistently acts as a hydrogen bond acceptor. In the context of kinase inhibition, this N2 atom frequently forms a critical hydrogen bond with the backbone amide of the kinase hinge region (e.g., TYK2 or JAK2)[2].

• The Pyrazole Core: Acts as a rigid, aromatic spacer that properly vectors substituents into adjacent binding pockets. Both positional isomers of pyrazole exhibit biological activity, but the 1-methylpyrazole isomer is often preferred for optimal alignment within ATP-binding sites[1].

• The 4-(4-Methoxyphenyl) Moiety: The para-methoxy group serves a dual purpose. Sterically, the phenyl ring occupies the hydrophobic pocket adjacent to the ATP-binding site. Electronically, the methoxy oxygen acts as an additional hydrogen bond acceptor, which can interact with solvent-exposed residues or structural water molecules to enhance binding affinity.

Part 2: Primary Proposed Mechanism: JAK/STAT Pathway Kinase Inhibition

The Janus kinase (JAK) family, particularly TYK2 and JAK2, are critical mediators of cytokine signaling. Dysregulation of this pathway is a hallmark of autoimmune diseases and various malignancies. 1-Methylpyrazole derivatives have been extensively documented as potent, ATP-competitive inhibitors of these kinases[1],[2].

Upon binding to the catalytic domain of the JAK enzyme, the 1-methylpyrazole core outcompetes intracellular ATP. This prevents the trans-phosphorylation of the JAK enzymes and the subsequent phosphorylation of Signal Transducer and Activator of Transcription (STAT) proteins, thereby halting downstream inflammatory gene transcription.

Inhibition of the JAK/STAT signaling pathway by 1-methylpyrazole derivatives.

Part 3: Secondary Proposed Mechanism: Sigma-1 Receptor (σ1R) Antagonism

Beyond kinase inhibition, the 4-arylpyrazole scaffold is a highly validated pharmacophore for the Sigma-1 Receptor (σ1R)[3]. σ1R is a chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane (MAM).

Arylpyrazole derivatives, such as the clinical candidate S1RA (E-52862), act as potent σ1R antagonists[3]. By binding to σ1R, these compounds modulate calcium (

) efflux from the endoplasmic reticulum during periods of cellular stress, providing profound neuroprotective and antinociceptive (pain-relieving) effects. The highly lipophilic nature of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole suggests excellent blood-brain barrier (BBB) penetrance, a prerequisite for CNS-active σ1R modulators.

Modulation of ER stress and calcium signaling via Sigma-1 Receptor antagonism.

Part 4: Quantitative Data Summary

To contextualize the expected potency of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, the following table summarizes the established in vitro biological activity of closely related 1-methylpyrazole and 4-arylpyrazole derivatives against their respective validated targets.

Target Class	Specific Target	Representative Scaffold	Potency ( / )	Primary Indication	Reference
Kinase	ASK1	1-Methylpyrazole	95 nM	Neurodegeneration	[1]
Kinase	ROS1	1-Methylpyrazole	13.6 nM	Oncology	[1]
Receptor	Sigma-1 (σ1R)	1-Arylpyrazole	< 50 nM ( )	Neuropathic Pain	[3]
Protease	Thrombin (FIIa)	Acylated Pyrazole	16 nM	Thrombosis	[4]

Note: The data above represents structural analogs. The exact

for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole must be determined using the self-validating protocols below.

Part 5: Self-Validating Experimental Protocols

To empirically validate the mechanisms proposed above, the following rigorous, step-by-step methodologies must be employed. These protocols are designed with internal controls to ensure data trustworthiness.

Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Objective: Determine the

of the compound against JAK2/TYK2. Causality Check: Pyrazole derivatives often exhibit intrinsic auto-fluorescence that confounds standard optical assays. TR-FRET introduces a temporal delay (e.g., 50–100 µs) before signal measurement. This allows the short-lived background fluorescence of the compound to decay, ensuring the measured signal is exclusively from the kinase activity, creating a self-validating, artifact-free dataset.

• Reagent Preparation: Prepare a master mix containing recombinant JAK2 or TYK2 enzyme, a biotinylated peptide substrate, and ATP at a concentration equivalent to its

  (to ensure sensitivity to ATP-competitive inhibitors).

• Compound Serial Dilution: Prepare a 10-point dose-response curve of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole in 100% DMSO using a 1:3 dilution factor.

  • Rationale: A 10-point curve ensures sufficient data points across the linear dynamic range of the Hill equation, allowing for precise

    calculation without artifactual skewing from compound aggregation at high concentrations.

• Incubation: Dispense the compound into a 384-well plate, add the kinase master mix, and incubate for 15 minutes at room temperature.

  • Rationale: This pre-incubation step allows the inhibitor to reach thermodynamic equilibrium with the enzyme before the reaction is initiated.

• Reaction Initiation & Termination: Add ATP to initiate the reaction. Incubate for 60 minutes. Terminate the reaction by adding a stop buffer containing EDTA (to chelate

  necessary for catalysis) and Europium-labeled anti-phospho antibodies coupled with Streptavidin-APC.

• Detection: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar). Calculate the

  using non-linear regression analysis.

Protocol B: Radioligand Binding Assay for Sigma-1 Receptor

Objective: Determine the binding affinity (

) of the compound for σ1R.

• Membrane Preparation: Homogenize guinea pig brain tissue (or HEK293 cells overexpressing human σ1R) in ice-cold Tris-HCl buffer. Centrifuge at 40,000 x g to isolate the membrane fraction.

• Assay Assembly: In a 96-well deep-well plate, combine 50 µg of membrane protein, 2 nM of the highly selective σ1R radioligand

  -pentazocine, and varying concentrations of the pyrazole compound (from to M).

• Non-Specific Binding Control: Include control wells containing 10 µM Haloperidol to define non-specific binding (NSB).

  • Rationale: Haloperidol saturates all specific σ1R sites. Any residual radioactivity in these wells represents non-specific adherence to the plastic or membrane lipids, which must be subtracted to validate the specific binding curve.

• Incubation & Filtration: Incubate the plates at 37°C for 120 minutes. Terminate by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI).

  • Rationale: PEI coats the glass fibers with a positive charge, significantly reducing the non-specific binding of the highly lipophilic pyrazole compound to the filter matrix.

• Quantification: Wash the filters three times with ice-cold buffer, extract into scintillation fluid, and quantify retained radioactivity using a liquid scintillation counter. Calculate

  using the Cheng-Prusoff equation.

References

• Xin, M. et al. "Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects." National Center for Biotechnology Information (PMC).
• Díaz, J. L. et al. "Synthesis and Biological Evaluation of the 1-arylpyrazole Class of σ(1) Receptor Antagonists: Identification of 4-{2-[5-methyl-1-(naphthalen-2-yl)-1H-pyrazol-3-yloxy]ethyl}morpholine (S1RA, E-52862)." PubMed.
• "US10144738B2 - Pyrazolo[1,5-A]PYRAZIN-4-YL derivatives." Google Patents.
• "Pyrazole-Based Thrombin Inhibitors with a Serine-Trapping Mechanism of Action: Synthesis and Biological Activity." MDPI.

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• 2. US10144738B2 - Pyrazolo[1,5-A]PYRAZIN-4-YL derivatives - Google Patents [patents.google.com]
• 3. Synthesis and biological evaluation of the 1-arylpyrazole class of σ(1) receptor antagonists: identification of 4-{2-[5-methyl-1-(naphthalen-2-yl)-1H-pyrazol-3-yloxy]ethyl}morpholine (S1RA, E-52862) - PubMed [pubmed.ncbi.nlm.nih.gov]
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preliminary in-vitro screening of methoxyphenyl pyrazole derivatives

An In-Depth Technical Guide to the Preliminary In-Vitro Screening of Methoxyphenyl Pyrazole Derivatives

Abstract

This technical guide provides a comprehensive framework for the , a class of heterocyclic compounds with significant potential in drug discovery. As a Senior Application Scientist, the goal of this document is to synthesize theoretical knowledge with practical, field-proven methodologies. This guide offers an in-depth exploration of the rationale behind screening these derivatives, detailed protocols for key assays, and insights into data interpretation. It is designed for researchers, scientists, and drug development professionals, aiming to equip them with the necessary knowledge to design and execute robust in-vitro screening campaigns. The protocols are presented as self-validating systems, and all mechanistic claims are supported by authoritative references to ensure scientific integrity.

Part 1: Introduction and Rationale

1.1. The Pyrazole Scaffold in Medicinal Chemistry

Pyrazole derivatives are a prominent class of heterocyclic compounds that have garnered substantial interest in medicinal chemistry due to their diverse pharmacological activities.[1][2] Their unique chemical structure allows for a wide range of substitutions, enabling the fine-tuning of their biological and physicochemical properties.[2][3] This structural versatility has led to the development of numerous pyrazole-containing drugs with applications across various therapeutic areas.

1.2. Methoxyphenyl Pyrazoles as a Privileged Scaffold

The incorporation of a methoxyphenyl group into the pyrazole scaffold can significantly enhance the biological activity of the resulting derivatives. The methoxy group can act as a hydrogen bond acceptor and influence the molecule's lipophilicity, thereby affecting its absorption, distribution, metabolism, and excretion (ADME) properties. This substitution has been associated with a range of promising biological effects, making methoxyphenyl pyrazoles a "privileged scaffold" in drug discovery.

1.3. Objectives of Preliminary In-Vitro Screening

The preliminary in-vitro screening of novel compounds is a critical initial step in the drug discovery pipeline.[4] The primary objectives of this phase are to:

• Identify "hit" compounds with desired biological activity.

• Assess the potency and cytotoxicity of the synthesized derivatives.[5][6]

• Gather initial structure-activity relationship (SAR) data to guide further optimization.[7][8]

• Elucidate the potential mechanism of action of active compounds.[2]

Part 2: Foundational Knowledge for In-Vitro Screening

2.1. Key Biological Activities of Methoxyphenyl Pyrazole Derivatives

Methoxyphenyl pyrazole derivatives have been reported to exhibit a broad spectrum of biological activities, including:

• Anticancer: Many pyrazole derivatives have demonstrated potent cytotoxic effects against various cancer cell lines, such as breast (MCF-7), lung (A549), and liver (HepG2) cancer cells.[1][9]

• Antimicrobial: These compounds have also shown promising activity against a range of pathogenic bacteria and fungi.[8][10]

• Anti-inflammatory: Certain pyrazole derivatives have been investigated for their potential to modulate inflammatory pathways.[11][12]

• Antioxidant: The ability of these compounds to scavenge free radicals is another area of interest.[13][14]

2.2. Common Molecular Targets

The anticancer activity of pyrazole derivatives is often attributed to their ability to inhibit key enzymes involved in cell growth and proliferation.[2][15] Some of the key molecular targets include:

• Cyclin-Dependent Kinases (CDKs): Inhibition of CDKs, such as CDK2, can lead to cell cycle arrest and apoptosis.[1][16]

• Vascular Endothelial Growth Factor Receptor (VEGFR): Targeting VEGFR can inhibit angiogenesis, a critical process for tumor growth.[1][17]

• Epidermal Growth Factor Receptor (EGFR): Inhibition of EGFR is a validated strategy in cancer therapy.[2][17]

2.3. Structure-Activity Relationship (SAR) Insights

SAR studies help in understanding how different functional groups and their positions on the pyrazole ring influence biological activity.[7][8] For instance, the nature and position of substituents on the phenyl rings can significantly impact the potency and selectivity of the compounds.[1]

Part 3: Experimental Protocols for In-Vitro Screening

3.1. General Laboratory Practices for In-Vitro Screening

• Aseptic techniques: All cell culture work must be performed in a sterile environment to prevent microbial contamination.

• Preparation of stock solutions: Test compounds should be dissolved in a suitable solvent, such as DMSO, to prepare high-concentration stock solutions.[18]

• Cell line maintenance: Cancer cell lines should be cultured in appropriate media and conditions as recommended by the supplier.

3.2. Anticancer Activity Screening

Cell Viability and Cytotoxicity Assays

Cell viability assays are fundamental in drug discovery for assessing the cytotoxic effects of novel compounds.[4][5]

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[19][20]

Materials:

• MTT solution (5 mg/mL in PBS)[18]

• Cell culture medium

• Test compounds (methoxyphenyl pyrazole derivatives)

• Solubilization solution (e.g., DMSO)[18]

• 96-well microtiter plates

• Microplate reader

Procedure for Adherent Cells:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[18]

• Compound Treatment: Treat cells with various concentrations of the test compounds and incubate for 24-72 hours.[18]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours.[20]

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[19]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[6]

Procedure for Suspension Cells:

• Cell Seeding and Treatment: Seed cells and immediately treat them with the test compounds.[18]

• Incubation: Incubate for the desired duration.

• MTT Addition and Formazan Formation: Add MTT solution and incubate.

• Centrifugation: Centrifuge the plate to pellet the cells.[18]

• Solubilization and Absorbance Measurement: Remove the supernatant, add solubilization solution, and measure the absorbance.[18]

3.3. Antimicrobial Activity Screening

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[21][22]

This method is used to determine the MIC in a liquid medium.[23][24]

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Broth (MHB) or appropriate broth

• Test compounds

• 96-well microtiter plates

Procedure:

• Compound Dilution: Perform serial two-fold dilutions of the test compounds in the broth in a 96-well plate.[23]

• Inoculum Preparation: Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well with the microbial suspension.[22]

• Incubation: Incubate the plates at an appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria).[23]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.[24]

This method is a qualitative or semi-quantitative test for antimicrobial activity.[21]

Materials:

• Bacterial or fungal strains

• Mueller-Hinton Agar (MHA) or appropriate agar

• Test compounds

Procedure:

• Inoculation: Spread a standardized inoculum of the microorganism onto the surface of an agar plate.

• Well Creation: Create wells in the agar using a sterile cork borer.

• Compound Addition: Add a fixed volume of the test compound solution to each well.

• Incubation: Incubate the plates under appropriate conditions.

• Zone of Inhibition Measurement: Measure the diameter of the zone of inhibition around each well.

3.4. Anti-inflammatory Activity Screening

Inhibition of Protein Denaturation Assay Protocol

This assay is a simple and cost-effective method for screening anti-inflammatory activity.[11]

Materials:

• Bovine serum albumin (BSA)

• Phosphate buffered saline (PBS)

• Test compounds

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing BSA, PBS, and the test compound at various concentrations.

• Incubation: Incubate the mixture at 37°C for 20 minutes, followed by heating at 72°C for 5 minutes.

• Absorbance Measurement: Cool the samples and measure the absorbance at 660 nm.

• Calculation: Calculate the percentage inhibition of protein denaturation.

3.5. Antioxidant Activity Screening

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay Protocol

This assay measures the ability of a compound to act as a free radical scavenger.[14][25]

Materials:

• DPPH solution

• Methanol or ethanol

• Test compounds

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: Mix the test compound at various concentrations with the DPPH solution.[26]

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.[26]

• Absorbance Measurement: Measure the absorbance at 517 nm.[25]

• Calculation: Calculate the percentage of DPPH radical scavenging activity.

Part 4: Data Analysis and Interpretation

4.1. Calculating IC50 and MIC Values

• IC50 (Half-maximal inhibitory concentration): This is the concentration of a drug that is required for 50% inhibition in vitro. It is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. IC50 values are typically calculated from dose-response curves using non-linear regression analysis.

• MIC (Minimum Inhibitory Concentration): As determined by the broth microdilution method, the MIC is the lowest concentration that prevents visible growth.[21]

4.2. Interpreting Screening Results

The results of the preliminary screening should be carefully analyzed to identify promising lead compounds. Factors to consider include:

• Potency: Lower IC50 and MIC values indicate higher potency.

• Selectivity: Ideally, a compound should be potent against the target (e.g., cancer cells) but have minimal toxicity towards normal cells.

• Structure-Activity Relationship (SAR): Trends in activity across a series of related compounds can provide valuable insights for further optimization.[7][8]

4.3. Data Presentation

Quantitative data should be summarized in a clear and concise manner.

Table 1: Example Anticancer Activity Data of Methoxyphenyl Pyrazole Derivatives

Compound ID	Target Cell Line	IC50 (µM)
MPP-01	MCF-7 (Breast Cancer)	5.2
MPP-02	A549 (Lung Cancer)	8.7
MPP-03	HepG2 (Liver Cancer)	12.1
Doxorubicin (Control)	MCF-7	0.9

Table 2: Example Antimicrobial Activity Data of Methoxyphenyl Pyrazole Derivatives

Compound ID	Microorganism	MIC (µg/mL)
MPP-04	Staphylococcus aureus	16
MPP-05	Escherichia coli	32
MPP-06	Candida albicans	8
Ciprofloxacin (Control)	E. coli	0.5

Part 5: Visualization of Workflows and Pathways

5.1. Graphviz Diagrams

Visual representations of workflows and signaling pathways can aid in understanding complex processes.

Caption: General workflow for the in-vitro screening of novel compounds.

Caption: Potential signaling pathways modulated by methoxyphenyl pyrazole derivatives.

Part 6: Conclusion and Future Directions

The is a crucial step in identifying novel therapeutic agents. This guide has provided a comprehensive overview of the rationale, methodologies, and data interpretation involved in this process. The detailed protocols for anticancer, antimicrobial, anti-inflammatory, and antioxidant assays offer a practical framework for researchers. Promising "hit" compounds identified through this screening cascade can be advanced to further preclinical development, including lead optimization, in-vivo efficacy studies, and detailed mechanistic investigations.

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• RSC Publishing. (2022). Synthesis, biological evaluation and computational studies of pyrazole derivatives as Mycobacterium tuberculosis CYP121A1 inhibitors. RSC Medicinal Chemistry, 13(10), 1239-1250. [Link]

• Zen-Bio. (2013). DPPH Antioxidant Assay Kit. [Link]

• Rahman, M. M., et al. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. Molecules, 27(4), 1338. [Link]

• SciELO. (2014). Antioxidant activity by DPPH assay of potential solutions to be applied on bleached teeth. Brazilian Dental Journal, 25(2), 101-105. [Link]

• Journal of Applied Pharmaceutical Science. (2024). Synthesis and biological evaluation of novel pyrazole scaffold. Journal of Applied Pharmaceutical Science, 14(02), 195-201. [Link]

• Cardiff University. (2022). Synthesis, biological evaluation and computational studies of pyrazole derivatives as Mycobacterium tuberculosis CYP121A1 inhibi. ORCA. [Link]

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• 1. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. moleculardevices.com [moleculardevices.com]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
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• 10. Design, synthesis, characterization, in vitro screening, molecular docking, 3D-QSAR, and ADME-Tox investigations of novel pyrazole derivatives as antimicrobial agents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 12. In vitro and In vivo Models for Anti-inflammation: An Evaluative Review [accscience.com]
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• 14. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 15. From Lab to Target: Pyrazole, Pyrazoline and Fused Pyrazole Derivatives as Receptor Tyrosine Kinase Inhibitors in Cancer Therapy [pubmed.ncbi.nlm.nih.gov]
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Whitepaper: Exploring the Novelty of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole in Medicinal Chemistry

Executive Summary

The pyrazole nucleus is a privileged scaffold in modern medicinal chemistry, serving as the structural backbone for numerous FDA-approved therapeutics, including COX-2 inhibitors and kinase modulators. Within this diverse chemical space, 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole emerges as a highly specialized, versatile building block. By locking the pyrazole tautomerization via N-methylation and introducing an electron-rich 4-methoxyphenyl moiety, this compound offers unique steric and electronic properties.

This technical guide explores the structural rationale, self-validating synthetic methodologies, and pharmacological profiling of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, providing drug development professionals with a comprehensive blueprint for utilizing this scaffold in advanced research.

Structural Rationale & Pharmacophore Design

The precise substitution pattern of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is not arbitrary; it is a calculated design choice to optimize both synthetic tractability and biological target engagement:

• N-Methylation (Position 1): Unsubstituted pyrazoles exist as rapidly interconverting tautomers (1H and 2H), which complicates NMR characterization, introduces promiscuous hydrogen-bond donors, and often leads to poor membrane permeability. The 1-methyl group locks the conformation, eliminates the H-bond donor to increase lipophilicity, and directs subsequent electrophilic or metal-catalyzed functionalization strictly to the C3 or C5 positions.

• 4-Methoxyphenyl Substitution (Position 4): The C4 position of the pyrazole ring is electronically distinct, being the most nucleophilic site. Placing an aryl group here mimics the binding vectors of natural products like radicicol. The methoxy (-OCH₃) substituent acts as a strong electron-donating group (EDG) via resonance, enriching the electron density of the pyrazole core while providing a critical hydrogen-bond acceptor for kinase or chaperone hinge-region interactions[1].

Synthetic Methodologies: Precision & Causality

To synthesize 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole with high atom economy and purity, transition-metal-catalyzed cross-coupling is the industry standard. Below is a self-validating protocol utilizing Suzuki-Miyaura conditions[2].

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality of Reagent Selection:

• Catalyst: 3 is selected over traditional Pd(PPh₃)₄. The bidentate dppf ligand enforces a cis-geometry on the palladium center, which significantly accelerates the reductive elimination step and prevents the catalyst from degrading into inactive "palladium black" at elevated temperatures[3].

• Solvent System: A 4:1 mixture of 1,4-Dioxane and H₂O is critical. Dioxane provides excellent solubility for the organic precursors, while water is essential to dissolve the K₂CO₃ base, facilitating the activation of the boronic acid into the reactive trihydroxyboronate species required for transmetalation.

Step-by-Step Protocol (Self-Validating System):

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-bromo-1-methyl-1H-pyrazole (1.0 equiv), 4-methoxyphenylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

• Inert Atmosphere: Evacuate and backfill the flask with Argon three times. Causality: Oxygen must be rigorously excluded to prevent the homocoupling of the boronic acid and the oxidation of the Pd(0) active species.

• Solvent & Catalyst Addition: Add degassed 1,4-Dioxane/H₂O (4:1, 0.2 M) followed by Pd(dppf)Cl₂ (5 mol%).

• Reaction Execution: Heat the mixture to 90°C for 12 hours.

• In-Process Validation: Monitor via LC-MS. Validation Check: Do not rely solely on TLC, as the starting bromide and product may co-elute. The reaction is deemed complete when the starting material mass is consumed and the product molecular ion peak ([M+H]⁺ m/z 189.1) dominates the chromatogram.

• Workup & Purification: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium residues. Wash the organic layer with brine to remove residual dioxane and water-soluble boronic acid byproducts. Dry over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Caption: Workflow for the Suzuki-Miyaura cross-coupling synthesis of 4-arylpyrazoles.

Advanced Alternative: Direct C-H Arylation

For late-stage functionalization, modern4 bypass the need for pre-halogenated pyrazoles. Using Pd(OAc)₂ and a bulky phosphine ligand (e.g., P(n-Bu)Ad₂), the C5 position of 4-arylpyrazoles can be selectively arylated, allowing for the rapid generation of complex poly-arylated libraries without intermediate purification steps[4].

Pharmacological Profiling & Target Engagement

The 4-arylpyrazole core is highly represented in target-directed drug discovery. The specific incorporation of the 4-methoxyphenyl group enhances binding affinity in several key biological pathways.

Hsp90 Chaperone Inhibition

Heat shock protein 90 (Hsp90) is a molecular chaperone responsible for folding and stabilizing oncogenic client proteins. 1[1].

• Mechanism: The pyrazole nitrogen atoms and the methoxy oxygen form a tight network of hydrogen bonds with the carboxylate of the key residue Asp93 and surrounding structural water molecules in the N-terminal ATP-binding pocket of Hsp90.

• Outcome: By occupying the ATP pocket, the pyrazole prevents ATP hydrolysis, trapping Hsp90 in an inactive conformation. Consequently, client proteins (e.g., Akt, Raf-1) misfold and are routed to the proteasome for degradation, leading to tumor cell apoptosis.

Caption: Mechanism of Hsp90 inhibition leading to client protein degradation and apoptosis.

COX-2 Modulation

Pyrazole derivatives are classic cyclooxygenase-2 (COX-2) inhibitors (e.g., Celecoxib). The 1-methyl-4-aryl substitution pattern provides the necessary lipophilic bulk to insert into the hydrophobic side pocket of the COX-2 active site, a region inaccessible in the constitutive COX-1 isoform, thereby granting selectivity and reducing gastrointestinal toxicity[5].

Quantitative Data Summary

The following table summarizes the comparative synthetic metrics and representative biological activity parameters for 4-aryl-1-methylpyrazole scaffolds based on current literature standards:

Parameter Category	Metric / Target	Value / Observation	Analytical Rationale
Synthetic Efficiency	Suzuki-Miyaura Yield	75% - 89%	High conversion due to cis-enforcing Pd(dppf)Cl₂ catalyst.
Synthetic Efficiency	Direct C-H Arylation Yield	45% - 62%	Lower yield but higher step-economy (bypasses halogenation).
Physicochemical	TPSA (Topological Polar Surface Area)	~27.0 Ų	Excellent membrane permeability (Lipinski Rule of 5 compliant).
Biological Activity	Hsp90α Binding (IC₅₀)	25 nM - 260 nM	Strong hydrogen bonding network with Asp93 in the ATP pocket.
Biological Activity	COX-2 Inhibition (IC₅₀)	< 1.0 μM	Selective insertion into the COX-2 hydrophobic side channel.

Conclusion

4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole represents a highly optimized node in the pyrazole chemical space. Its structural rigidity, conferred by N-methylation, combined with the electronic tuning of the 4-methoxyphenyl group, makes it an ideal precursor for developing targeted therapeutics. By employing rigorous, self-validating synthetic protocols like the Pd(dppf)Cl₂-catalyzed Suzuki coupling, researchers can reliably access this scaffold to probe complex biological networks, from Hsp90 chaperone inhibition to selective inflammatory modulation.

References

• Journal of Medicinal Chemistry - ACS Publications.4,5-Diarylisoxazole Hsp90 Chaperone Inhibitors: Potential Therapeutic Agents for the Treatment of Cancer.
• Benchchem.Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions.
• Heterocycles (Clockss Archive).Synthesis of 4-Arylpyrazoles via PdCl2(dppf)-Catalyzed Cross Coupling Reaction with Grignard Reagents.
• GalChimia.Sames strikes again: A general approach to highly functionalized pyrazoles using C–H bonds.

Sources

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• 4. Sames strikes again - GalChimia [galchimia.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Precision N-Methylation of Pyrazoles

Topic: Precision N-Methylation of Pyrazoles: Regiocontrol Strategies and Protocols Content Type: Detailed Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract

The N-methylation of pyrazoles is a foundational transformation in medicinal chemistry, critical for modulating the lipophilicity, metabolic stability, and potency of drug candidates. However, the tautomeric nature of the pyrazole ring often leads to mixtures of

- and -methylated regioisomers, complicating purification and reducing yield. This guide moves beyond standard textbook alkylations, offering a mechanistic breakdown of regioselectivity drivers and providing three distinct protocols: a robust standard method, a highly selective "masked" methylation strategy for difficult substrates, and a green chemistry approach for scale-up.

Mechanistic Insight: The Regioselectivity Paradox

The core challenge in pyrazole methylation is the ambident nucleophilicity of the pyrazolate anion. In solution, neutral unsymmetrical pyrazoles exist in a tautomeric equilibrium. Under basic conditions, deprotonation yields a resonance-stabilized anion where the negative charge is delocalized over both nitrogen atoms.

Drivers of Selectivity

Regioselectivity is governed by the interplay of Sterics and Electronics , often leading to the "less hindered" or "distal" isomer.

• Steric Hindrance (Dominant): Substituents at the C3 and C5 positions create a steric gate. Alkylation preferentially occurs at the nitrogen distal to the bulkier group.

• Electronic Effects (Subordinate): Electron-withdrawing groups (EWG) reduce the nucleophilicity of the adjacent nitrogen. However, in the anionic state, the interplay is complex; strong EWGs can stabilize the negative charge on the proximal nitrogen, making it less reactive toward the electrophile, thereby favoring alkylation at the distal nitrogen.

Decision Logic for Experimental Design

Figure 1: Decision matrix for selecting the optimal methylation strategy based on substrate properties.

Experimental Protocols

Protocol A: Standard Base-Mediated Methylation

Best for: Substrates with significant steric bias or initial structure-activity relationship (SAR) screening where isomer separation is acceptable.

Reagents:

• Base: Potassium Carbonate (

  ) or Cesium Carbonate ( ) (for lower solubility substrates).

• Electrophile: Iodomethane (MeI).

• Solvent: DMF (dimethylformamide) or Acetone.

Procedure:

• Dissolution: Charge a round-bottom flask with the pyrazole substrate (1.0 equiv) and anhydrous DMF (0.2 M concentration).

• Deprotonation: Add

  (2.0 equiv). Stir at room temperature for 15 minutes to ensure deprotonation/equilibration.

• Alkylation: Cool the mixture to 0°C. Add Iodomethane (1.2 equiv) dropwise. Caution: MeI is volatile and toxic.

• Reaction: Allow to warm to room temperature and stir for 2–4 hours. Monitor by TLC/LC-MS.

• Work-up: Dilute with EtOAc, wash with water (

  ) to remove DMF, then brine. Dry over and concentrate.

• Purification: Regioisomers typically have distinct

  values. Separate via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Protocol B: Highly Regioselective N1-Methylation (Silyl-Masking)

Best for: "Difficult" substrates where

selectivity is poor (e.g., similar steric bulk at C3/C5) or when high yield of a specific isomer is critical. Mechanism: This method uses a bulky silyl-methyl reagent.[1][2] The steric bulk of the silyl group amplifies the steric difference between and , forcing alkylation to the less hindered position. A subsequent fluoride treatment reveals the methyl group.

Reference: J. Org.[3][4] Chem. 2024, 89, 6, 4221–4224.

Reagents:

• Reagent: (Chloromethyl)triisopropoxysilane (1.2 equiv).[2]

• Base: KHMDS (1.2 equiv).[2]

• Deprotection: TBAF (Tetrabutylammonium fluoride).[2]

• Solvent: THF/DMSO (4:1).

Workflow:

Figure 2: Two-stage workflow for high-fidelity N-methylation using silyl-masking agents.

Procedure:

• Alkylation: Dissolve pyrazole (1.0 equiv) in anhydrous THF/DMSO (4:1). Cool to 0°C.[2]

• Add KHMDS (1.2 equiv) portion-wise. Stir 30 min.

• Add (chloromethyl)triisopropoxysilane (1.2 equiv) dropwise. Warm to RT and stir until conversion is complete (LC-MS).

• Protodesilylation: Add TBAF (2.0 equiv, 1.0 M in THF) and water directly to the reaction mixture. Heat to 60°C for 2–4 hours.

• Work-up: Standard extraction with EtOAc/Water. The bulky silyl byproducts are easily removed during chromatography.

Protocol C: Green Chemistry Methylation (Dimethyl Carbonate)

Best for: Large-scale synthesis (>10g), process chemistry, and avoiding toxic halides. Mechanism: Dimethyl Carbonate (DMC) acts as a methylating agent at elevated temperatures.[5][6] It is non-toxic and biodegradable.

Reagents:

• Reagent/Solvent: Dimethyl Carbonate (DMC) (used as solvent or in excess).

• Catalyst: DABCO (1,4-Diazabicyclo[2.2.2]octane) or

  .

Procedure:

• Setup: In a pressure tube or autoclave (DMC boils at 90°C; reaction requires 120–150°C).

• Mix: Combine pyrazole (1.0 equiv), DABCO (0.1–0.5 equiv), and DMC (10–20 equiv).

• Heat: Seal and heat to 130°C–150°C for 12–24 hours.

• Work-up: Cool to RT. DMC can be distilled off or removed in vacuo. The residue is partitioned between water and EtOAc.[2]

• Note: This method often yields thermodynamic mixtures but is superior for safety on scale.

Data Summary & Troubleshooting

Parameter	Protocol A (Standard)	Protocol B (Silyl-Masked)	Protocol C (Green/DMC)
Selectivity ( )	Low to Moderate (Substrate dependent)	High (>92:8)	Moderate
Reaction Time	2–4 Hours	6–8 Hours (2 steps)	12–24 Hours
Toxicity	High (MeI is carcinogenic)	Low (Silanes are benign)	Lowest (Green)
Cost	Low	High (Specialty reagent)	Low

Troubleshooting Separation:

• Close

  values: If isomers co-elute on silica, try C18 Reverse Phase chromatography (Water/Acetonitrile with 0.1% Formic Acid).

• Identification: Use NOESY NMR . The N-Methyl protons will show a cross-peak with the proton/substituent at the adjacent C5 position, but not C3.

References

• Regioselective Silyl-Masking Strategy

  • N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methyl

  • J. Org.[3][4] Chem. 2024, 89, 6, 4221–4224.

• Green Methylation with DMC

  • N-Methylation of Nitrogen-Containing Heterocycles with Dimethyl Carbon

  • Synth. Commun. 2005, 35, 3021–3026.[7]

• General Pyrazole Chemistry & Drugs

  • Pyrazole: an emerging privileged scaffold in drug discovery.[8]

  • Future Med. Chem. 2023.[3][9]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 9. researchgate.net [researchgate.net]

Topic: In Vitro Kinase Assay Protocol for Characterizing 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

Protein kinases are a large family of enzymes that catalyze the phosphorylation of proteins, a fundamental mechanism for regulating the majority of cellular processes.[1] Their dysregulation is a hallmark of numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions, making them one of the most important classes of drug targets.[2][3] The pyrazole scaffold is a privileged structure in medicinal chemistry, frequently appearing in small molecule kinase inhibitors due to its ability to form key interactions within the ATP-binding pocket of these enzymes.[4][5]

This document provides a comprehensive, field-proven protocol for determining the in vitro inhibitory potency of a novel pyrazole-containing compound, 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole. The primary methodology described is a luminescence-based kinase assay that quantifies the amount of adenosine diphosphate (ADP) produced during the kinase reaction. This "add-mix-measure" format is highly sensitive, amenable to high-throughput screening (HTS), and avoids the safety and disposal concerns associated with traditional radiometric assays.[6][7]

The protocol is presented as a self-validating system, incorporating essential controls and data analysis procedures to ensure the generation of robust and reliable data for drug discovery programs.

Principle of the Luminescence-Based Kinase Assay (ADP-Glo™)

The core function of a kinase is to transfer the gamma-phosphate from adenosine triphosphate (ATP) to a specific substrate (e.g., a peptide or protein). For every molecule of phosphorylated substrate produced, one molecule of ADP is generated. The amount of ADP formed is therefore directly proportional to the kinase activity.[8]

The ADP-Glo™ Kinase Assay (an example of a luminescence-based system) is a two-step process designed to quantify the ADP produced.[7][9]

• Kinase Reaction & ATP Depletion: First, the kinase reaction is performed in the presence of the test inhibitor. After a set incubation period, the "ADP-Glo™ Reagent" is added. This reagent simultaneously stops the kinase reaction and depletes all remaining unconsumed ATP from the well. This step is crucial because high background ATP levels would interfere with the subsequent signal generation.[10]

• ADP to ATP Conversion & Signal Generation: Next, the "Kinase Detection Reagent" is added. This formulation contains enzymes that selectively convert the ADP generated by the kinase reaction back into ATP. This newly synthesized ATP then acts as the substrate for a luciferase enzyme, also present in the reagent, which catalyzes the conversion of luciferin into oxyluciferin, producing a stable luminescent signal.[11]

The intensity of the emitted light is directly proportional to the amount of ADP produced, and thus, directly proportional to the activity of the kinase. An effective inhibitor will reduce kinase activity, leading to less ADP production and a lower luminescent signal.[7]

Fig 1. Principle of the ADP-Glo™ luminescence kinase assay.

Materials and Reagents

Reagent/Material	Recommended Supplier (Example)	Purpose
4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole	Custom Synthesis/In-house	Test Inhibitor Compound
Recombinant Human Kinase (e.g., GSK3β)	Promega, Reaction Biology	Enzyme source
Kinase-specific Peptide Substrate (e.g., GS-2 peptide)	Promega, SignalChem	Substrate for phosphorylation
Adenosine Triphosphate (ATP), Ultra-Pure	Sigma-Aldrich, Promega	Phosphate donor for the kinase reaction
ADP-Glo™ Kinase Assay Kit	Promega	Contains all reagents for luminescent detection
Known Kinase Inhibitor (e.g., Staurosporine)	Cayman Chemical, Selleckchem	Positive control for assay validation
Dimethyl Sulfoxide (DMSO), Anhydrous	Sigma-Aldrich	Solvent for test compound and controls
Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)	In-house or from Kit Supplier	Provides optimal conditions for kinase activity
Solid White, Opaque 384-well Assay Plates	Corning, Greiner Bio-One	Low-volume plates suitable for luminescence measurements
Multichannel Pipettes & Automation	Various	Accurate liquid handling
Plate Reader with Luminescence Detection	BMG LABTECH, PerkinElmer	Instrument for quantifying light output

Detailed Experimental Protocol

This protocol is optimized for a 384-well plate format to determine a 10-point IC₅₀ curve for the test compound. The final reaction volume is 5 µL.

Part 1: Reagent Preparation

• Test Compound Stock: Prepare a 10 mM stock solution of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole in 100% DMSO.

• Control Inhibitor Stock: Prepare a 1 mM stock solution of a known control inhibitor (e.g., Staurosporine for broad-spectrum inhibition) in 100% DMSO.

• Kinase Working Solution: Thaw the recombinant kinase enzyme on ice. Prepare a 2.5X working solution by diluting the kinase stock in 1X Kinase Assay Buffer. The final concentration should be determined empirically but is often in the low nM range.[2]

• Substrate/ATP Working Solution: Prepare a 5X working solution containing the peptide substrate and ATP in 1X Kinase Assay Buffer. The optimal ATP concentration is typically at or near the Michaelis-Menten constant (Kₘ) for the specific kinase to ensure sensitivity to ATP-competitive inhibitors.[12]

Causality Note: Using ATP at its Kₘ value provides a balanced condition to detect inhibitors. Significantly higher ATP concentrations can make it difficult to identify competitive inhibitors, requiring much higher inhibitor concentrations to achieve 50% inhibition.[13]

Part 2: Compound Plating and Serial Dilution

• Create Intermediate Dilutions: In a separate 96-well plate, perform serial dilutions of the 10 mM test compound stock in 100% DMSO to prepare intermediate concentrations for the final assay plate.

• Transfer to Assay Plate: Add 25 nL of each compound dilution (or DMSO for controls) to the appropriate wells of a 384-well white assay plate. This results in a final assay DMSO concentration of 0.5%, which is generally well-tolerated by most kinases.[14]

• Plate Layout:

  • Test Compound: 10-point dose-response curve in duplicate.

  • 100% Activity Control (Negative Control): Wells containing only DMSO (no inhibitor).

  • 0% Activity Control (Positive Control): Wells containing a known inhibitor at a concentration that fully inhibits the kinase.

  • No Enzyme Control (Background): Wells containing DMSO and all reagents except the kinase enzyme.

Part 3: Kinase Reaction

• Enzyme Addition: Add 2 µL of the 2.5X Kinase Working Solution to each well, except for the "No Enzyme Control" wells (add 2 µL of Kinase Assay Buffer instead).

• Incubation: Gently mix the plate for 30 seconds and incubate for 15-30 minutes at room temperature. This pre-incubation allows the inhibitor to bind to the kinase before the reaction starts.

• Initiate Reaction: Add 2 µL of the 5X Substrate/ATP Working Solution to all wells to initiate the kinase reaction. The final reaction volume is now 4.025 µL (2 µL enzyme + 2 µL substrate/ATP + 25 nL compound).

• Reaction Incubation: Seal the plate, mix gently, and incubate at 30°C for 60 minutes.[9] The incubation time should be optimized to ensure the reaction is within the linear range (typically <20% substrate consumption).

Fig 3. A representative sigmoidal dose-response curve for IC₅₀ determination.

Sample Data Table

Compound Conc. (nM)	Log [Compound]	Avg. RLU	% Inhibition
0 (DMSO Control)	-	150,000	0.0
1	0.00	145,500	3.1
10	1.00	120,000	20.7
50	1.70	82,500	46.6
100	2.00	55,000	65.5
500	2.70	18,000	88.3
1000	3.00	15,500	90.0
No Enzyme Control	-	5,000	-
Calculated IC₅₀	~55 nM

Assay Validation and Quality Control

A trustworthy protocol must be a self-validating system. Key metrics should be monitored to ensure assay performance.

• Controls: The 0% and 100% activity controls are essential for data normalization and must perform as expected in every plate. A positive control inhibitor should yield an IC₅₀ value consistent with historical data or literature values. [15]* Z'-Factor: For HTS applications, the Z'-factor (Z-prime) is a statistical parameter used to evaluate the quality of an assay. It reflects the dynamic range and data variation. [16] Formula: Z' = 1 - (3 * (σ_p + σ_n)) / |μ_p - μ_n|

  • μ_p and σ_p are the mean and standard deviation of the positive control (e.g., 100% activity/DMSO).

  • μ_n and σ_n are the mean and standard deviation of the negative control (e.g., 0% activity/max inhibition).

  An assay with a Z'-factor > 0.5 is considered excellent and robust for screening.

Alternative Assay Formats

While luminescence-based assays offer many advantages, other formats are also widely used and may be preferable in certain contexts.

• Radiometric Assays: Considered the "gold standard," these assays use ATP radiolabeled with ³²P or ³³P at the gamma-phosphate position ([γ-³²P]ATP). [17]The transfer of the radiolabel to a peptide or protein substrate is directly measured, often after capturing the substrate on a filter membrane. [18] * Pros: Highly sensitive, direct measurement of phosphorylation, less prone to compound interference. [19] * Cons: Requires handling and disposal of radioactive materials, multi-step process (not homogeneous). [20]

• Fluorescence-Based Assays: These non-radioactive methods come in several varieties.

  • ADP Detection: Similar to the luminescent method, some kits use a coupled enzyme reaction to produce a fluorescent product (e.g., resorufin) in proportion to the ADP generated. [1][21] * Mobility Shift Assays: A fluorescently labeled peptide substrate is used. After the kinase reaction, the phosphorylated and non-phosphorylated peptides are separated by charge via capillary electrophoresis, and the ratio of the two is quantified. [19] * Pros: Non-radioactive, amenable to HTS, can provide kinetic data. [13] * Cons: Can be susceptible to interference from fluorescent compounds. [14]

Conclusion

This application note provides a robust and detailed protocol for the in vitro characterization of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole as a potential kinase inhibitor. By employing a sensitive, luminescence-based assay and adhering to rigorous data analysis and quality control standards, researchers can confidently determine the compound's inhibitory potency (IC₅₀). The successful execution of this protocol will generate crucial data to guide hit-to-lead optimization efforts and advance the development of novel therapeutics targeting the human kinome.

References

• Assay Genie. (n.d.). Kinase Assay Kit (Fluorometric) (BA0125). Assay Genie. Retrieved from [Link]

• K-Design, K., & Shokat, K. M. (2014). A high-throughput radiometric kinase assay. Methods in molecular biology (Clifton, N.J.), 1173, 1–10. Retrieved from [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Retrieved from [Link]

• BPS Bioscience. (n.d.). Luminescent Assay Kits. BPS Bioscience. Retrieved from [Link]

• Advion Interchim Scientific. (2023, June 30). Kinase activity assays: exploring methods for assessing enzyme function. Interchim. Retrieved from [Link]

• Reaction Biology. (n.d.). Radiometric Assay Brochure. Reaction Biology. Retrieved from [Link]

• Biocompare. (n.d.). Kinase Assay Kits. Biocompare. Retrieved from [Link]

• Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature biotechnology, 29(11), 1046–1051. Retrieved from [Link]

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• Bouziane, I., La-Zouane, F., Bou-Salah, L., Bou-Salah, H., Villemin, D., & Bar, N. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC chemistry, 15(1), 34. Retrieved from [Link]

• BMG LABTECH. (2020, September 1). Kinase assays. BMG LABTECH. Retrieved from [Link]

• Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys. Retrieved from [Link]

• Prasetiono, E., Anderson, M. O., & Avery, V. M. (2015). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. Current protocols in chemical biology, 7(4), 231–254. Retrieved from [Link]

• Le, T. T. H., Nidetzky, B., & Wilson, I. B. H. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International journal of molecular sciences, 22(16), 8758. Retrieved from [Link]

• Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology. Retrieved from [Link]

• Reaction Biology. (2024, August 29). Spotlight: Activity-Based Kinase Assay Formats. Reaction Biology. Retrieved from [Link]

• BPS Bioscience. (n.d.). Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. BPS Bioscience. Retrieved from [Link]

• Kramer, C., Kalliokoski, T., Gedeck, P., & Vulpetti, A. (2012). The experimental uncertainty of heterogeneous public K(i) data. Journal of medicinal chemistry, 55(11), 5165–5173. Retrieved from [Link]

• Le, T. T. H., Nidetzky, B., & Wilson, I. B. H. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8758. Retrieved from [Link]

• Yi, X., Jiang, X., Li, X., & Li, J. (2014). Sensitive kinase assay linked with phosphoproteomics for identifying direct kinase substrates. Proceedings of the National Academy of Sciences of the United States of America, 111(7), 2568–2573. Retrieved from [Link]

• Kumar, P., & Kumar, R. (2026). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences, 348, 02004. Retrieved from [Link]

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• Bansal, S., & Kaur, J. (2013). Current status of pyrazole and its biological activities. Der Pharma Chemica, 5(2), 1-13. Retrieved from [Link]

• Kumar, A., & Sharma, G. (2018). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. International Journal of Research in Pharmaceutical and Nano Sciences, 7(4), 135-149. Retrieved from [Link]

• El-Gamal, M. I., Al-Said, M. S., Al-Dosary, M., Al-Omair, M. A., & Abdel-Maksoud, M. S. (2024). (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. Molbank, 2024(2), M1886. Retrieved from [Link]

• Le, H. T., Nguyen, T. T., Nguyen, K. C., Vu, T. K., Park, E. J., Choi, H., ... & Li, H. Y. (2024). N-(3-Methoxyphenyl)-6-(7-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-a]pyridin-3-yl)pyridin-2-amine is an inhibitor of the FLT3-ITD and BCR-ABL pathways, and potently inhibits FLT3-ITD/D835Y and FLT3-ITD/F691L secondary mutants. Bioorganic chemistry, 143, 106966. Retrieved from [Link]

• Singh, M., Singh, P., & Singh, A. (2025). Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR). Pharmaceuticals, 18(5), 652. Retrieved from [Link]

• Bîrceanu, A., Vasile, C., & Tătăru, A. M. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. International Journal of Molecular Sciences, 24(14), 11400. Retrieved from [Link]

• Al-Omair, M. A., El-Gamal, M. I., Anbar, H. S., & Abdel-Maksoud, M. S. (2024). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). Future medicinal chemistry, 16(1), 59–84. Retrieved from [Link]

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Application Note: Systematic Evaluation of Anti-Inflammatory Activity in Novel Pyrazole Compounds

Introduction & Scientific Rationale

Pyrazole derivatives represent a privileged scaffold in medicinal chemistry, primarily recognized for their potent anti-inflammatory properties[1]. The clinical success of drugs like celecoxib has established the 1,5-diarylpyrazole pharmacophore as a gold standard for selective Cyclooxygenase-2 (COX-2) inhibition[2]. Unlike traditional non-steroidal anti-inflammatory drugs (NSAIDs) that non-selectively block both COX-1 and COX-2—leading to severe gastrointestinal (GI) toxicity—optimized pyrazole derivatives exploit the larger hydrophobic side pocket of the COX-2 active site[1].

This application note provides a comprehensive, self-validating workflow for evaluating the anti-inflammatory potential of novel pyrazole compounds. By bridging biochemical target engagement, cellular phenotypic response, and in vivo physiological outcomes, this protocol ensures robust data integrity for preclinical drug development[3].

Mechanistic Pathway & Workflow Design

The arachidonic acid cascade is the central driver of inflammation. Phospholipase A2 releases arachidonic acid from cell membranes, which is then oxygenated by COX enzymes into prostaglandin H2 (PGH2), the precursor to pro-inflammatory PGE2[2].

Arachidonic acid cascade and selective COX-2 inhibition by pyrazole derivatives.

To prevent false positives, our evaluation strategy employs a self-validating funnel:

• Biochemical Assay : Confirms direct COX-2 inhibition and establishes the Selectivity Index (SI)[3].

• Cellular Assay : Confirms membrane permeability and functional inhibition of downstream mediators (NO, TNF-α) in macrophages, strictly gated by a viability assay to rule out cytotoxicity[4].

• In Vivo Model : Validates systemic efficacy and pharmacokinetic viability using a biphasic physiological response[5].

Self-validating workflow for evaluating pyrazole anti-inflammatory agents.

Phase 1: In Vitro Biochemical COX Inhibition Assay

Causality & Logic: Before advancing to complex cellular systems, direct target engagement must be proven. The goal is to calculate the Selectivity Index (SI = IC50 COX-1 / IC50 COX-2). A higher SI indicates a lower propensity for GI ulceration, which is the primary design goal for novel pyrazoles[3].

Protocol: Colorimetric COX Inhibitor Screening

• Reagent Preparation: Prepare assay buffer (100 mM Tris-HCl, pH 8.0), hematin (15 mM), and EDTA (3 mM)[6]. Dissolve pyrazole compounds in DMSO (final DMSO concentration <1% to prevent enzyme denaturation).

• Incubation: In a 96-well plate, combine 150 µL assay buffer, 10 µL heme, 10 µL COX-1 or COX-2 enzyme, and 10 µL of the test pyrazole compound[3]. Incubate at 25°C for 10-15 minutes to allow the inhibitor to bind the active site[3].

• Reaction Initiation: Add 20 µL of the colorimetric substrate (N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD) and 20 µL of arachidonic acid to all wells[7].

• Detection: Read absorbance at 590 nm using a microplate reader after 2 minutes[7].

• Data Analysis: Plot percent inhibition versus log inhibitor concentration to determine IC50 values. Celecoxib should be used as the positive control[3].

Phase 2: In Vitro Cellular Evaluation (RAW 264.7 Macrophages)

Causality & Logic: Biochemical assays lack cellular context (membrane barriers, intracellular drug accumulation). Lipopolysaccharide (LPS) stimulation of RAW 264.7 macrophages mimics bacterial infection, activating the NF-κB pathway to upregulate iNOS and COX-2[3]. We measure Nitric Oxide (NO) via the Griess reagent. Crucially, an MTT cell viability assay must be run in parallel. If a compound is cytotoxic, NO production will drop simply because cells are dying, creating a false positive for anti-inflammatory activity[4].

Protocol: LPS-Induced Inflammation & Griess Assay

• Cell Seeding: Culture RAW 264.7 cells in DMEM (10% FBS). Seed into 96-well plates at 5×10^5 cells/mL and incubate for 24 hours at 37°C in 5% CO2[3].

• Pre-treatment: Aspirate media. Add fresh media containing varying concentrations of pyrazole derivatives (e.g., 1, 10, 50 µM) and incubate for 1-2 hours[3].

• Stimulation: Add LPS (final concentration 1 µg/mL) to all wells except the negative control. Incubate for 24 hours[3].

• NO Measurement: Transfer 50 µL of the culture supernatant to a new plate. Add 50 µL of Griess Reagent (1% sulfanilamide, 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid). Incubate for 10 minutes in the dark. Read absorbance at 540 nm[7].

• Viability (Self-Validation): Add 10 µL of MTT solution (5 mg/mL) to the remaining cells in the original plate. Incubate for 4 hours, dissolve formazan crystals in DMSO, and read at 570 nm[4].

Phase 3: In Vivo Carrageenan-Induced Rat Paw Edema

Causality & Logic: The carrageenan-induced paw edema model is the gold standard for acute in vivo inflammation[5]. It produces a biphasic response: the early phase (0-2 hours) is mediated by histamine and serotonin, while the late phase (3-5 hours) is driven by COX-2-mediated prostaglandin synthesis[8]. Effective pyrazole derivatives will specifically suppress the late-phase edema[1].

Protocol: Paw Edema Model

• Animal Preparation: Divide adult Wistar rats (150-180 g) into groups (n=6): Vehicle Control (0.5% CMC), Reference Drug (Indomethacin 10 mg/kg or Celecoxib), and Test Pyrazoles (e.g., 50-100 mg/kg)[5].

• Dosing: Administer treatments via oral gavage 60 minutes prior to carrageenan injection[5].

• Induction: Inject 0.1 mL of 1% w/v carrageenan solution into the sub-plantar region of the right hind paw[7].

• Measurement: Measure paw volume using a plethysmometer (water displacement) at 0 hr (baseline), 1, 2, 3, 4, and 5 hours post-injection[7].

• Analysis: Calculate the percentage inhibition of edema: % Inhibition = [(Vc - Vt) / Vc] × 100, where Vc is the control group edema volume and Vt is the treated group edema volume[7].

Data Presentation

The following tables illustrate how to structure the quantitative outputs from the aforementioned protocols, using representative data for hypothetical optimized pyrazole derivatives.

Table 1: In Vitro COX Inhibition and Cellular Assay Summary

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)	NO Inhibition (%) at 10 µM	Cell Viability (%)
Celecoxib (Ref)	45.20	0.05	904.0	82.4 ± 2.1	98.5 ± 1.2
Pyrazole-A	120.50	0.85	141.7	75.3 ± 3.4	99.1 ± 0.8
Pyrazole-B	85.30	1.15	74.1	68.2 ± 2.9	97.4 ± 1.5
Pyrazole-C	12.40	8.50	1.4	22.1 ± 4.2	95.2 ± 2.0

Table 2: In Vivo Carrageenan-Induced Paw Edema Results

Treatment Group	Dose (mg/kg)	Edema Vol at 1h (mL)	Edema Vol at 4h (mL)	% Inhibition at 4h
Vehicle (0.5% CMC)	-	0.45 ± 0.04	0.88 ± 0.05	-
Indomethacin	10	0.38 ± 0.03	0.25 ± 0.02	71.5%
Pyrazole-A	50	0.40 ± 0.05	0.28 ± 0.03	68.1%
Pyrazole-B	50	0.42 ± 0.04	0.35 ± 0.04	60.2%

References

• [3] A Comprehensive Protocol for Evaluating the Anti-inflammatory Properties of Pyrazole Derivatives. Benchchem.

• [5] Synthesis and Anti-Inflammatory Activity of Some O-Propargylated-N-acetylpyrazole Derived from 1,3-Diarylpropenones. International Journal of Medicinal Chemistry (PMC).

• [7] A Comparative Guide to Pyrazole Derivatives in Anti-Inflammatory Drug Discovery. Benchchem.

• [8] SYNTHESIS AND BIOLOGICAL EVALUATION OF PYRAZOLE DERIVATIVES. Neuroquantology.

• [1] Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy (PMC).

• [2] Dual Anti-Inflammatory and Anticancer Activity of Novel 1,5-Diaryl Pyrazole Derivatives: Molecular Modeling, Synthesis, In Vitro Activity, and Dynamics Study. Biomedicines (MDPI).

• [4] In Silico and In Vitro Insights into the Pharmacological Potential of Pouzolzia zeylanica. MDPI.

• [6] Synthesis, anti-inflammatory, analgesic, cOX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Monash University / Dovepress.

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Application Notes and Investigational Protocols for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole

Prepared by: Gemini, Senior Application Scientist

Introduction

The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs and its metabolic stability.[1][2] This five-membered aromatic heterocycle is known to impart a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[2][3][4] The versatility of the pyrazole ring allows for extensive structural modifications, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties for various biological targets.[5][6]

This document provides a comprehensive guide for the investigation of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole , a research chemical with potential applications in drug discovery. While extensive biological data for this specific molecule is not yet publicly available, its structure incorporates key pharmacophoric elements—the pyrazole core, an N-methyl group, and a 4-methoxyphenyl substituent—that suggest several high-probability avenues for research.

The following application notes and protocols are designed to provide researchers, scientists, and drug development professionals with a logical, evidence-based framework for conducting initial screening and characterization of this compound. The methodologies are grounded in established principles of pharmacology and draw upon the rich history of pyrazole derivatives in therapeutic development.

Part 1: Compound Profile and Safety Precautions

Physicochemical Data

Property	Value	Source
IUPAC Name	4-methoxy-1-methylpyrazole	[7]
CAS Number	15131-95-0	[7]
Molecular Formula	C₁₀H₁₀N₂O	[8]
Molecular Weight	174.20 g/mol	[8]
Physical Form	Powder or crystals
Purity	Typically ≥98%
Storage	Keep in a dark place, sealed in dry, room temperature conditions.

General Safety and Handling Precautions

As with any novel research chemical, 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole should be handled with care in a controlled laboratory environment. While a specific safety data sheet (SDS) for this exact compound is not widely available, data from structurally similar pyrazole derivatives suggest the following precautions.[9][10][11]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[11]

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[9][11]

• Hazard Avoidance: Avoid contact with skin and eyes. May cause skin and serious eye irritation.[11] Harmful if swallowed or inhaled.[10]

• Handling Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[9][10]

• Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it according to local regulations.[9]

• Storage: Store locked up in a tightly closed container in a dry, cool, and well-ventilated place.[11]

Part 2: Scientific Rationale and Hypothesized Biological Activity

The structure of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole provides a strong basis for hypothesizing its biological activities. This rationale is built upon extensive structure-activity relationship (SAR) studies of the pyrazole class.

• The Pyrazole Core: This scaffold is a bioisostere for other five-membered heterocycles and is known for its metabolic stability.[1] It forms the foundation of many kinase inhibitors by interacting with the hinge region of the ATP-binding pocket.[3] Furthermore, it is the central feature of COX-2 selective inhibitors like Celecoxib, highlighting its potential in targeting inflammatory pathways.[2][4]

• The 4-Methoxyphenyl Group: The methoxy group can enhance lipophilicity, while the phenyl ring can engage in hydrophobic interactions within protein binding pockets.[12] This substituent is frequently observed in potent anticancer and anti-inflammatory pyrazole derivatives.[13][14]

• The N-Methyl Group: N-substitution on the pyrazole ring is a critical determinant of biological activity. It blocks tautomerization and can influence the compound's binding orientation, solubility, and metabolic profile compared to its NH-pyrazole counterpart.

Based on these structural features, the following areas represent logical starting points for investigation:

• Anticancer / Kinase Inhibitory Activity: The pyrazole scaffold is prevalent in kinase inhibitors targeting EGFR, VEGFR-2, BRAF, and CDKs.[3]

• Anti-inflammatory Activity: Many clinically used non-steroidal anti-inflammatory drugs (NSAIDs) are pyrazole derivatives that function by inhibiting cyclooxygenase (COX) enzymes.[4]

• Antimicrobial Activity: Pyrazole derivatives have demonstrated a broad spectrum of activity against various bacterial and fungal strains.[1][6][15]

Part 3: Investigational Workflows and Protocols

The following protocols provide a step-by-step framework for the initial screening of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole.

Visualization of Investigational Workflow

The logical flow for characterizing a novel research chemical involves a tiered approach, starting with broad screening and progressing to more specific assays.

Caption: High-level workflow for investigating a novel research chemical.

Protocol 1: General Cytotoxicity Screening (MTT Assay)

This assay is a crucial first step to determine the compound's effect on cell viability and to identify a preliminary therapeutic window for anticancer applications.

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the compound against various cancer cell lines.

• Rationale: The pyrazole scaffold is a common feature in antiproliferative agents.[3] This assay provides a quantitative measure of the compound's ability to reduce cell viability, a hallmark of potential anticancer activity.

• Materials:

  • Selected human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon]).

  • Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Pen-Strep).

  • 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole stock solution (10 mM in DMSO).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • DMSO (cell culture grade).

  • 96-well cell culture plates.

  • Multi-channel pipette, plate reader (570 nm).

• Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the stock compound in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration should not exceed 0.5%.

  • Replace the medium in the wells with 100 µL of the medium containing the compound dilutions. Include vehicle control (medium with 0.5% DMSO) and untreated control wells.

  • Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage viability against the log of the compound concentration.

  • Determine the IC₅₀ value using non-linear regression analysis (log(inhibitor) vs. normalized response).

Protocol 2: Anti-inflammatory Screening (COX-1/COX-2 Inhibition Assay)

This protocol assesses the compound's potential as an NSAID by measuring its inhibitory activity against the key enzymes in the inflammatory pathway.

• Objective: To determine the compound's potency and selectivity for inhibiting COX-1 and COX-2 enzymes.

• Rationale: Many pyrazole-based drugs, such as Celecoxib, function as selective COX-2 inhibitors, which provides anti-inflammatory effects with a reduced risk of gastrointestinal side effects compared to non-selective inhibitors.[2][4]

• Materials:

  • Commercially available COX inhibitor screening assay kit (e.g., from Cayman Chemical, Abcam). These kits typically contain human recombinant COX-1 and COX-2 enzymes, arachidonic acid (substrate), and a colorimetric or fluorescent probe.

  • 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole stock solution (10 mM in DMSO).

  • Positive controls: A non-selective inhibitor (e.g., Indomethacin) and a COX-2 selective inhibitor (e.g., Celecoxib).

  • 96-well plate, plate reader.

• Procedure:

  • Assay Preparation: Prepare all reagents according to the manufacturer's protocol.

  • Compound Addition: Add the test compound over a range of concentrations (e.g., 1 nM to 10 µM) to separate wells designated for COX-1 and COX-2 inhibition. Include wells for positive and vehicle controls.

  • Enzyme Addition: Add the COX-1 or COX-2 enzyme to the appropriate wells.

  • Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid.

  • Incubation: Incubate the plate for the time specified in the kit protocol (typically 10-15 minutes at room temperature).

  • Detection: Stop the reaction and measure the output (e.g., absorbance or fluorescence) using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration compared to the vehicle control.

  • Determine the IC₅₀ values for both COX-1 and COX-2 by plotting percent inhibition against log(compound concentration).

  • Calculate the COX-2 selectivity index (IC₅₀ COX-1 / IC₅₀ COX-2). A higher value indicates greater selectivity for COX-2.

Protocol 3: Antimicrobial Screening (Broth Microdilution Assay)

This is a standard method to quantify the antimicrobial efficacy of a compound.

• Objective: To determine the Minimum Inhibitory Concentration (MIC) of the compound against representative bacterial strains.

• Rationale: The pyrazole scaffold is a component of various reported antibacterial agents.[1][16] This assay establishes the lowest concentration of the compound that prevents visible microbial growth.

• Materials:

  • Bacterial strains: Gram-positive (e.g., Staphylococcus aureus ATCC 29213) and Gram-negative (e.g., Escherichia coli ATCC 25922).

  • Cation-adjusted Mueller-Hinton Broth (MHB).

  • 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole stock solution (1 mg/mL in DMSO).

  • Positive control (e.g., Ciprofloxacin).

  • Sterile 96-well plates.

• Procedure:

  • Compound Dilution: Add 50 µL of sterile MHB to all wells of a 96-well plate. Add 50 µL of the 1 mg/mL compound stock to the first column, creating a 100 µL volume.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard 50 µL from the last column. This creates a concentration gradient (e.g., 500 µg/mL down to ~0.25 µg/mL).

  • Bacterial Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Inoculation: Add 50 µL of the final bacterial inoculum to each well. This brings the total volume to 100 µL and halves the compound concentrations.

  • Include a positive control (with Ciprofloxacin), a growth control (inoculum, no compound), and a sterility control (MHB only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).

Visualization of Anticancer Investigation Workflow

Caption: Detailed workflow for investigating anticancer potential.

Part 4: Data Presentation

All quantitative data should be summarized in clear, structured tables for easy comparison and interpretation.

Table 1: Example Data Summary for Cytotoxicity Screening

Cell Line	Tissue of Origin	IC₅₀ (µM)	95% Confidence Interval
MCF-7	Breast	Experimental Value	Calculated Range
A549	Lung	Experimental Value	Calculated Range
HCT116	Colon	Experimental Value	Calculated Range

| HEK293 (non-cancer) | Kidney | Experimental Value | Calculated Range |

Table 2: Example Data Summary for Anti-inflammatory Screening | Enzyme | IC₅₀ (µM) | Selectivity Index (COX-1/COX-2) | | :--- | :--- | :--- | | COX-1 | Experimental Value | rowspan="2" | Calculated Value | | COX-2 | Experimental Value | | Celecoxib | Control Value | Control Value | | Indomethacin | Control Value | Control Value |

Conclusion and Future Directions

4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is a research chemical built upon a scaffold of significant pharmacological importance. The protocols outlined in this guide provide a robust starting point for elucidating its biological activities. Positive results in any of these initial screens—cytotoxicity, COX inhibition, or antimicrobial activity—should be followed by more in-depth mechanistic studies. Future work could include broader kinase profiling, cell cycle analysis, apoptosis assays, and eventually, progression to in vivo models to validate initial findings. This structured investigational approach will enable researchers to efficiently characterize the therapeutic potential of this promising compound.

References

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). MDPI. [Link]

• PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. (2026). ResearchGate. [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery. (2023). PMC. [Link]

• PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026). ResearchGate. [Link]

• Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. (2024). Research and Reviews. [Link]

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. (n.d.). PMC. [Link]

• Safety data sheet - Headline 250 EC. (2026). BASF. [Link]

• Current status of pyrazole and its biological activities. (n.d.). PMC. [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applic
• Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. (2025). Unavailable Source.

• Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. (2024). Polish Journal of Environmental Studies. [Link]

• A NEW, ONE-POT, THREE-COMPONENT SYNTHESIS OF PYRAZOLES. (n.d.). Organic Syntheses Procedure. [Link]

• Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. (2024). Academic Strive. [Link]

• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. (2026). EPJ Web of Conferences. [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. [Link]

• (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. (2024). MDPI. [Link]

• DEVELOPMENT OF NEW METHODS FOR THE SYNTHESIS OF PYRAZOLES, 4-IODOPYRAZOLES, ISOXAZOLES AND 1,2,4-OXADIAZOLES. (n.d.). Middle East Technical University. [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). Frontiers in Pharmacology. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Pyrazole: A Versatile Moiety. (2021). Journal of Advanced Scientific Research. [Link]

Sources

• 1. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. rroij.com [rroij.com]
• 7. 1H-Pyrazole, 4-methoxy-1-methyl- [synhet.com]
• 8. chemscene.com [chemscene.com]
• 9. static.cymitquimica.com [static.cymitquimica.com]
• 10. download.basf.com [download.basf.com]
• 11. fishersci.com [fishersci.com]
• 12. 3-(4-methoxyphenyl)-4-methyl-1H-pyrazole-5-carboxylic acid () for sale [vulcanchem.com]
• 13. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. epj-conferences.org [epj-conferences.org]
• 15. pjoes.com [pjoes.com]
• 16. academicstrive.com [academicstrive.com]

Precision Synthesis of Pyrazole Scaffolds: From Classical Knorr to Regiocontrolled API Manufacturing

Abstract & Strategic Context

The pyrazole ring is a "privileged structure" in medicinal chemistry, serving as the core pharmacophore in blockbuster drugs like Celecoxib (Celebrex), Rimonabant, and Sildenafil. While the classical Knorr synthesis (1883) remains the industrial standard, it suffers from a critical limitation: regiochemical ambiguity .[1]

When reacting unsymmetrical 1,3-dicarbonyls with substituted hydrazines, two regioisomers are possible. In drug development, separating these isomers is costly and inefficient. This Application Note moves beyond basic textbook descriptions to provide regiocontrolled protocols , focusing on steric, electronic, and solvent-based steering mechanisms.

Mechanism & Regioselectivity: The "Why" Behind the Protocol

To control the reaction, one must understand the competing kinetic pathways. The reaction proceeds via a nucleophilic attack of the hydrazine on a carbonyl carbon.[2]

The Regioselectivity Paradox

• Electronic Control: The terminal nitrogen of the hydrazine (

  ) is the most nucleophilic. It naturally targets the most electrophilic carbonyl (often the one adjacent to electron-withdrawing groups like ).

• Steric Control: Bulky substituents on the diketone can physically block access to a carbonyl, forcing the hydrazine to attack the less hindered site.[3]

• Solvent Control: Protic solvents stabilize intermediates differently than fluorinated solvents, which can invert the regioselectivity entirely.

Visualization: Mechanistic Pathway

The following diagram illustrates the bifurcation point where reaction conditions dictate the final isomer.

Figure 1: Mechanistic bifurcation in Knorr synthesis. Controlling the initial nucleophilic attack (Reactants -> Intermediate A) is the primary determinant of yield.

Experimental Protocols

Protocol A: General Synthesis of 3,5-Dimethylpyrazole

Use Case: Training, reagent preparation, and ligand synthesis.

Safety: Hydrazine hydrate is toxic and a suspected carcinogen. Work in a fume hood.

• Stoichiometry: Dissolve 2,4-pentanedione (Acetylacetone, 10.0 mmol) in Ethanol (20 mL).

• Addition: Cool to 0°C. Add Hydrazine hydrate (10.5 mmol, 1.05 equiv) dropwise over 10 minutes. Note: Exothermic reaction.[4]

• Reflux: Warm to room temperature, then reflux at 80°C for 2 hours.

• Monitoring: Check TLC (EtOAc:Hexane 1:1). Starting diketone (

  ) should disappear.

• Isolation: Rotovap to 20% volume. Cool to 4°C. Filter the white precipitate.

• Purification: Recrystallize from Ethanol/Water (1:1).

• Validation:

  • Yield: >85%

  • 1H NMR (CDCl3):

    2.25 (s, 6H, 2xCH3), 5.80 (s, 1H, CH-4).

Protocol B: Regiocontrolled Synthesis of Celecoxib Analog

Use Case: API synthesis requiring strict isomer control.

This protocol addresses the challenge of reacting 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione with 4-sulfonamidophenylhydrazine .

Critical Insight: In aqueous alcohols, the electron-deficient carbonyl adjacent to the

group forms a hydrate (gem-diol), protecting it from nucleophilic attack. This leads to the wrong isomer. To force the correct attack (at the side), we must minimize water or use specific solvent effects.

Materials

• Reactant A: 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 equiv)[5]

• Reactant B: 4-sulfonamidophenylhydrazine hydrochloride (1.1 equiv)[5]

• Solvent: Absolute Ethanol (Avoid water to prevent hydrate formation).

• Catalyst: Concentrated HCl (catalytic).

Step-by-Step Methodology

• Preparation: In a 100 mL round-bottom flask, suspend Reactant B (5.0 mmol) in Absolute Ethanol (25 mL).

• Activation: Add Reactant A (5.0 mmol). Add 2-3 drops of conc. HCl.

  • Why: The HCl helps solubilize the hydrazine salt and catalyzes the dehydration step.

• Reflux: Heat to reflux (78°C) for 4-6 hours.

  • Checkpoint: Monitor by HPLC or TLC. The disappearance of the diketone enol peak is the primary indicator.

• Workup (Crucial for Purity):

  • Remove solvent under reduced pressure.[6]

  • Redissolve residue in Ethyl Acetate (50 mL).[7]

  • Wash 1: Saturated

    (removes acid traces).

  • Wash 2: Brine.[3][6]

  • Dry over

    and concentrate.

• Purification: Recrystallize from Ethyl Acetate/Heptane (1:3 ratio).

  • Note: The regioisomer impurity is often more soluble in heptane, remaining in the mother liquor.

Data: Solvent Effects on Regioselectivity

The choice of solvent dramatically shifts the Isomer A (Target) vs. Isomer B ratio.[8]

Solvent System	Isomer A : Isomer B Ratio	Yield (%)	Notes
Ethanol (Abs)	95 : 5	88%	Standard industrial condition.
Ethanol / Water (1:1)	70 : 30	92%	Hydration of -CO reduces selectivity.
HFIP (Hexafluoroisopropanol)	99 : 1	95%	H-bonding solvent directs attack; highly expensive.
Toluene	60 : 40	75%	Poor solubility of hydrazine salt.

Troubleshooting & Optimization Logic

When the reaction fails or yields the wrong isomer, use this decision tree to diagnose the failure mode.

Figure 2: Diagnostic workflow for optimizing regioselectivity in pyrazole synthesis.

Common Issues & Fixes

• Oily Product: Pyrazoles often "oil out" before crystallizing.

  • Fix: Triturate the oil with cold pentane or diethyl ether to induce nucleation. Scratch the glass surface.

• Incomplete Cyclization: Intermediate hydrazone persists.

  • Fix: Increase acidity (add AcOH) or temperature. The dehydration step is acid-catalyzed.[2][9]

• Regioisomer Contamination:

  • Fix: If recrystallization fails, flash chromatography on silica is required. Elute with a gradient of Hexane -> 20% EtOAc/Hexane. The isomers usually have distinct Rf values (

    ).

References

• Knorr, L. (1883).[9] Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft.

• BenchChem. (2025).[6][8][10][11] Knorr Pyrazole Synthesis: A Detailed Protocol. BenchChem Application Notes.

• Fustero, S., et al. (2008). Regioselective Synthesis of Pyrazoles from 1,3-Dicarbonyls. Journal of Organic Chemistry.

• RSC Education. (2017). Synthesis of Edaravone and Regioselectivity Concepts. Royal Society of Chemistry.[4]

• Aggarwal, R., et al. (2013). Regioselective synthesis of trifluoromethyl-containing pyrazoles. Journal of Fluorine Chemistry.

Sources

• 1. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US7919633B2 - Process for preparation of celecoxib - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jk-sci.com [jk-sci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

optimizing reaction conditions for 4-(4-Methoxyphenyl)-1-methyl-1h-pyrazole synthesis

Current Status: Online Agent: Dr. Alara Vance, Senior Application Scientist Ticket Focus: Optimization & Troubleshooting for Pyrazole Scaffold Synthesis Reference ID: PYR-4-OMe-OPT

Welcome to the Heterocycle Synthesis Support Center.

You have reached the Tier 3 Technical Desk. Based on your query, you are working on the synthesis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole . This is a privileged scaffold in medicinal chemistry, often functioning as a bioisostere for phenyl rings or as a core pharmacophore in kinase inhibitors.

While this molecule appears simple, scaling it or optimizing it for library synthesis presents specific challenges regarding catalyst turnover, protodeboronation, and purification. Below is your customized troubleshooting guide, structured as a series of resolved "Support Tickets" that mirror the issues you are likely facing.

Ticket #001: The "Gold Standard" Protocol (Suzuki-Miyaura Coupling)

User Issue: "I need a robust, scalable route. My current yields are inconsistent (40-60%), and I see unreacted bromide."

Diagnosis: The most efficient route to this target is the Suzuki-Miyaura coupling of 4-bromo-1-methyl-1H-pyrazole (electrophile) with 4-methoxyphenylboronic acid (nucleophile). Inconsistency usually stems from poor catalyst choice for electron-rich heteroaryl halides or inadequate base strength.

Optimized Protocol (Standard Operating Procedure)

Parameter	Recommended Condition	Technical Rationale
Electrophile	4-Bromo-1-methyl-1H-pyrazole (1.0 eq)	Commercially available; more stable than the iodo-analog.
Nucleophile	4-Methoxyphenylboronic acid (1.2 - 1.5 eq)	Slight excess compensates for potential protodeboronation.
Catalyst	Pd(dppf)Cl₂·DCM (2-5 mol%)	The bidentate ferrocenyl ligand prevents catalyst poisoning by the pyrazole nitrogens better than Pd(PPh₃)₄.
Base	Cs₂CO₃ (2.0 - 3.0 eq)	Cesium's larger cation effect ("cesium effect") improves solubility and reactivity in organic/aqueous biphasic systems.
Solvent	1,4-Dioxane / Water (4:1 ratio)	Water is mandatory for the transmetalation step. Dioxane ensures high solubility at reflux.
Temp/Time	90°C (Thermal) or 120°C (Microwave)	2-4 hours (Thermal) or 15-30 mins (Microwave).

Step-by-Step Workflow

• Charge reaction vessel with halide (1.0 eq), boronic acid (1.2 eq), and base (2.5 eq).

• Add solvent (Dioxane/Water 4:1).[1] Degas by bubbling nitrogen for 10 minutes (Critical: Oxygen kills Pd(0)).

• Add Pd(dppf)Cl₂ (0.05 eq) quickly under nitrogen flow.

• Seal and heat to 90°C.

• QC Check: Monitor by LCMS. Look for the product mass [M+H]+ ≈ 189.1.

Expert Tip: If you see the "homocoupling" of the boronic acid (4,4'-dimethoxybiphenyl), your reaction lacks oxygen exclusion. Degas more thoroughly.

Ticket #002: Troubleshooting Impurities (Protodeboronation)

User Issue: "I see a major impurity with Mass 108 (Anisole). My boronic acid is disappearing, but product isn't forming."

Diagnosis: You are experiencing Protodeboronation .[1][2][3] The 4-methoxyphenylboronic acid is hydrolyzing and losing the boron group before it can couple. This is accelerated by high temperatures and strong bases.[2]

Troubleshooting Logic Flow

Figure 1: Decision tree for mitigating protodeboronation during Suzuki coupling.

Corrective Actions:

• Switch Base: Change from Carbonates (Na₂CO₃) to Potassium Phosphate (K₃PO₄) . It buffers the pH more effectively, reducing the rate of boron-carbon bond cleavage [1].

• Water Control: While water is needed, too much accelerates this side reaction. Reduce water ratio to 10:1 (Solvent:Water) or switch to anhydrous conditions using Ph₃P-Pd-G3 precatalysts which can activate with minimal moisture.

• Feed Strategy: Add the boronic acid in portions (e.g., 3 batches over 1 hour) rather than all at once. This keeps the concentration of free boronic acid low relative to the catalyst.

Ticket #003: Alternative Route (Cyclization)

User Issue: "We cannot use Palladium due to strict metal limits in our downstream process. Is there a metal-free route?"

Diagnosis: Yes. You can synthesize the pyrazole ring de novo using a condensation reaction. This avoids heavy metals entirely but requires handling Methylhydrazine , which is toxic and potentially explosive.

The "Knorr-Type" Condensation Protocol

Reagents:

• A: Methylhydrazine (Danger: Genotoxic).

• B: 3-(Dimethylamino)-2-(4-methoxyphenyl)acrolein (Vinamidinium salt equivalent) OR 2-(4-methoxyphenyl)malonaldehyde.

Reaction Scheme:

Critical Technical Note on Regioselectivity: Because your target molecule has a substituent at C4 (the anisole group) but Hydrogen at C3 and C5, the electrophile (Reagent B) is symmetric regarding the carbonyl equivalents.

• Result: Unlike typical Knorr syntheses where you get a mix of isomers, this reaction produces a single regioisomer because the C3 and C5 positions are identical in the intermediate [2].

• Advantage: No separation of isomers required.

• Disadvantage: Reagent B (the malonaldehyde derivative) usually requires a precursor step to synthesize (Vilsmeier-Haack formylation of 4-methoxy-phenylacetic acid).

Ticket #004: Purification & Isolation (The "Final Mile")

User Issue: "The reaction worked, but the product is brown/black (Pd residue), and I can't crystallize it."

Diagnosis: Pyrazoles are excellent ligands for Palladium. The "black" color is colloidal Pd stuck to your product. Standard silica columns often fail to remove trace Pd (<50 ppm).

Scavenging Protocol (Mandatory for Pharma)

Method	Efficiency	Protocol
Silica Thiol (Si-Thiol)	High	Add Si-Thiol resin (50 wt% relative to crude) to the organic layer. Stir 2h at 40°C. Filter.
Activated Charcoal	Medium	Reflux crude in EtOH with charcoal for 1h. Filter hot through Celite.
Crystallization	High	Solvent system: Ethyl Acetate / Hexanes . Dissolve in minimal hot EtOAc, add Hexanes until cloudy, cool slowly.

Data Visualization: Purification Efficacy

Figure 2: Workflow for removing Palladium residues to achieve pharmaceutical-grade purity.

References

• BenchChem. (2025).[1][2][4][5][6] Preventing protodeboronation of 2-Ethoxy-5-methoxyphenylboronic acid. Link (General principles of protodeboronation applied to methoxy-variants).

• Organic Chemistry Portal. (2025). Suzuki Coupling - Mechanism and Recent Literature. Link

• Royal Society of Chemistry. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Link (Specific conditions for 4-iodo-1-methyl-1H-pyrazole).

• BenchChem. (2025).[1][4][5][6] Head-to-head comparison of Suzuki coupling protocols for pyrazole synthesis. Link

Disclaimer: These protocols are for research use only. Always consult your local EHS guidelines regarding the handling of Methylhydrazine and Palladium catalysts.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Synthesis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals seeking to optimize the yield of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole via the Suzuki-Miyaura cross-coupling of 4-bromo-1-methylpyrazole and 4-methoxyphenylboronic acid.

Below, you will find targeted troubleshooting FAQs, quantitative optimization data, and a self-validating experimental protocol designed to eliminate common mechanistic bottlenecks such as catalyst poisoning and protodeboronation.

Reaction Workflow & Bottleneck Analysis

Workflow of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole synthesis and primary yield-limiting bottlenecks.

Troubleshooting Guide & FAQs

Q1: My reaction stalls at 40-50% conversion despite having unreacted 4-bromo-1-methylpyrazole. Adding more Pd(PPh₃)₄ does not help. What is causing this? A1: You are experiencing catalyst poisoning . The pyrazole ring contains a basic, Lewis-donating nitrogen (N2) that can competitively coordinate to the palladium center. This coordination displaces weaker phosphine ligands (like PPh₃), resulting in coordinative saturation of the metal and the formation of an off-cycle, catalytically inactive Pd-complex[1].

• The Fix: Switch to bulky, electron-rich dialkylbiaryl phosphine ligands such as XPhos or SPhos. The extreme steric bulk of XPhos physically blocks the pyrazole nitrogen from coordinating to the palladium center, while its electron-rich nature accelerates the oxidative addition step, keeping the catalyst in the active cycle[2].

Q2: I am observing complete consumption of 4-methoxyphenylboronic acid, but my product yield is low. GC-MS shows a massive anisole (methoxybenzene) peak. What is happening? A2: This is a classic case of protodeboronation . The electron-donating para-methoxy group on your boronic acid significantly increases the electron density at the ipso-carbon. Under strongly basic conditions (e.g., NaOH, KOH) and elevated temperatures, this electron density facilitates the hydrolytic cleavage of the carbon-boron bond, replacing it with a carbon-hydrogen bond and yielding anisole[3].

• The Fix: Mitigate this degradation pathway by switching to a milder, anhydrous base such as K₃PO₄ or K₂CO₃. Additionally, lowering the reaction temperature to 80 °C and minimizing the water content in your solvent mixture will suppress this hydrolytic cleavage[3].

Q3: I am seeing a significant amount of 4,4'-dimethoxybiphenyl byproduct. How do I prevent this? A3: This byproduct is the result of the oxidative homocoupling of the 4-methoxyphenylboronic acid. This side reaction is driven by the presence of trace oxygen in the solvent, which intercepts the palladium catalytic cycle.

• The Fix: Implement strict anaerobic conditions. Degas your 1,4-Dioxane/H₂O solvent mixture using the freeze-pump-thaw method or vigorous argon sparging for at least 30 minutes prior to adding the palladium catalyst.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting yield, demonstrating how mitigating protodeboronation and catalyst poisoning directly improves outcomes.

Entry	Catalyst / Ligand System	Base	Solvent System	Temp (°C)	Protodeboronation (%)	Target Yield (%)
1	Pd(PPh₃)₄ (5 mol%)	NaOH	Dioxane / H₂O (4:1)	100	> 40%	35%
2	Pd(OAc)₂ / PPh₃ (5 mol%)	K₂CO₃	Dioxane / H₂O (4:1)	100	25%	55%
3	Pd(OAc)₂ / XPhos (2 mol%)	K₂CO₃	Dioxane / H₂O (4:1)	90	10%	78%
4	XPhos Pd G2 (2 mol%)	K₃PO₄	Dioxane / H₂O (4:1)	80	< 5%	92%

Mechanistic Cycle Visualization

Catalytic cycle of the Suzuki-Miyaura coupling detailing targeted chemical interventions.

Self-Validating Experimental Protocol

This protocol utilizes XPhos Pd G2 and K₃PO₄ to ensure high yields by simultaneously preventing pyrazole-induced catalyst poisoning and boronic acid protodeboronation.

Scale: 10.0 mmol Materials:

• 4-Bromo-1-methylpyrazole: 1.61 g (10.0 mmol, 1.0 equiv)

• 4-Methoxyphenylboronic acid: 1.82 g (12.0 mmol, 1.2 equiv)

• XPhos Pd G2 (Precatalyst): 157 mg (0.2 mmol, 2 mol%)

• K₃PO₄ (Anhydrous): 4.24 g (20.0 mmol, 2.0 equiv)

• 1,4-Dioxane / H₂O (4:1 ratio): 40 mL total

Step-by-Step Methodology:

• Solvent Degassing (Critical for preventing homocoupling): In a separate flask, prepare 40 mL of a 4:1 mixture of 1,4-Dioxane and deionized water. Sparge the mixture vigorously with Argon for 30 minutes.

• Reagent Loading: To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add the 4-bromo-1-methylpyrazole, 4-methoxyphenylboronic acid, and anhydrous K₃PO₄.

• Atmosphere Exchange: Evacuate the flask and backfill with Argon (repeat 3 times).

• Catalyst Addition: Briefly open the flask under a positive flow of Argon and add the XPhos Pd G2 precatalyst.

• Solvent Addition & Initiation: Add the degassed solvent mixture via syringe.

  • Validation Checkpoint 1: Upon addition of the solvent and initial stirring, the XPhos Pd G2 precatalyst will activate. You should observe a distinct color change from a pale suspension to a dark, homogeneous reddish-brown solution, confirming the generation of the active Pd(0) species.

• Heating: Heat the reaction mixture to 80 °C using a pre-heated oil bath and stir vigorously for 4 hours.

• Reaction Monitoring:

  • Validation Checkpoint 2: Perform a TLC check (Eluent: Hexanes/Ethyl Acetate 3:1). The starting 4-bromo-1-methylpyrazole (Rf ~0.6) should be completely consumed, replaced by a strongly UV-active product spot (Rf ~0.4). The absence of a high-running spot (Rf ~0.9) confirms that anisole (protodeboronation byproduct) formation was successfully suppressed.

• Workup: Cool the mixture to room temperature. Dilute with 50 mL of Ethyl Acetate and wash with water (2 x 30 mL) and brine (30 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Gradient: 10% to 30% Ethyl Acetate in Hexanes) to afford the pure 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole as a solid.

References

• Benchchem. "Application Notes and Protocols for 4-Iodopyrazole in Suzuki Coupling Reactions." Benchchem,
• Benchchem. "Preventing protodeboronation of 2-Ethoxy-5-methoxyphenylboronic acid." Benchchem,
• RSC Publishing. "Ru(II)

Sources

• 1. Ru( ii )-catalyzed regioselective oxidative Heck reaction with internal olefins that tolerated strongly coordinating heterocycles - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07036D [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Purification Challenges with Substituted Pyrazole Compounds

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for substituted pyrazole purification. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying these versatile heterocyclic compounds. The inherent structural diversity of substituted pyrazoles, while beneficial for their application, often presents unique and complex purification hurdles. This resource provides in-depth, experience-driven troubleshooting guides and FAQs to help you navigate these challenges effectively.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the purification of substituted pyrazoles in a direct question-and-answer format.

Issue 1: My NMR shows two sets of peaks, and TLC shows two very close spots. How can I separate these regioisomers?

This is the most frequent challenge in pyrazole synthesis, especially when using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines.[1][2] The resulting regioisomers often have very similar polarities, making separation difficult.[3][4]

Probable Cause: The formation of regioisomers is a known issue stemming from the two possible modes of cyclization during synthesis.[1] Steric and electronic factors of the substituents on your starting materials govern the ratio of the isomers formed.[5]

Solutions & Scientific Rationale:

• Optimize Column Chromatography: This is the most common and effective method for separating regioisomers.[5][6]

  • Thorough TLC Screening: Before attempting a column, screen various solvent systems with Thin Layer Chromatography (TLC).[5] The goal is to find an eluent that maximizes the difference in retention factor (ΔRf) between the two spots. Start with a non-polar solvent like hexane and gradually increase polarity with ethyl acetate or dichloromethane.[5]

  • Use a Shallow Gradient: A slow, shallow gradient during column elution is critical. Rapid changes in solvent polarity will cause the isomer bands to broaden and co-elute.

  • Dry Loading: To achieve the sharpest possible bands, adsorb your crude material onto a small amount of silica gel and load it onto the column as a dry powder.[4] This prevents the strong solvent you used for dissolution from disrupting the column bed.

  • Consider Alternative Stationary Phases: If silica gel fails, consider using alumina (neutral or basic) or a different stationary phase, as isomer-stationary phase interactions might be more favorable.[7]

• Attempt Fractional Crystallization: If the isomers have different solubility profiles, this can be a powerful, scalable technique.[5]

  • Method: Dissolve the mixture in a minimum amount of a suitable hot solvent. Allow it to cool very slowly. One isomer may crystallize preferentially, leaving the other enriched in the mother liquor.[5][8] This process may need to be repeated for high purity.

• High-Performance Liquid Chromatography (HPLC): For difficult separations or when very high purity is required, preparative HPLC is an excellent option.[4] Both normal-phase and reverse-phase (using C18 columns) can be effective.[4][9][10]

Issue 2: My crude product is a persistent yellow, brown, or red color, even after initial purification. What causes this and how can I fix it?

Probable Cause: Colored impurities in pyrazole synthesis are often byproducts from side reactions involving the hydrazine starting material, which can be prone to oxidation and decomposition.[1][11]

Solutions & Scientific Rationale:

• Activated Charcoal Treatment: This is a classic and highly effective method for removing colored, non-polar impurities.

  • Mechanism: Activated charcoal has a high surface area with a network of pores that readily adsorbs large, conjugated molecules responsible for color.

  • Protocol: Dissolve your crude product in a suitable organic solvent (e.g., ethyl acetate, ethanol). Add a small amount of activated charcoal (typically 1-2% w/w), stir or heat gently for 15-30 minutes, and then filter the mixture through a pad of Celite to remove the charcoal.[1] Be aware that some product may be lost due to co-adsorption.[12]

Issue 3: How do I remove unreacted hydrazine or 1,3-dicarbonyl starting materials?

Probable Cause: Incomplete reaction due to insufficient time, temperature, or sub-optimal stoichiometry.[1]

Solutions & Scientific Rationale:

• Removing Unreacted Hydrazine:

  • Acidic Wash: Hydrazines are basic. During the workup, wash your organic layer with a dilute aqueous acid solution (e.g., 1 M HCl). The hydrazine will be protonated to form a water-soluble salt, which will partition into the aqueous layer.[1] This is a highly efficient way to remove the bulk of this impurity before chromatography.

• Removing Unreacted 1,3-Dicarbonyl:

  • Column Chromatography: These precursors are typically more polar than the resulting pyrazole and can be readily separated by standard silica gel chromatography.[1] They will usually elute after your product in a normal-phase system.

Issue 4: During recrystallization, my compound separates as a liquid ("oils out") instead of forming crystals. What should I do?

Probable Cause: "Oiling out" occurs when a compound's melting point is lower than the temperature of the solution from which it is precipitating.[8] Essentially, the compound is coming out of the supersaturated solution as a liquid, not a solid.

Solutions & Scientific Rationale:

• Increase Solvent Volume: Add more of the "good" solvent to the hot solution. This lowers the saturation point, meaning the solution needs to cool to a lower temperature before precipitation begins, hopefully below the compound's melting point.[8]

• Slow Down Cooling: Rapid cooling is a primary cause of oiling out.[8] Insulate the flask (e.g., with glass wool or by placing it in a large beaker of hot water) to ensure the solution cools as slowly as possible, allowing time for proper crystal lattice formation.

• Change the Solvent System: A solvent with a lower boiling point might be a better choice.[8] Alternatively, using a binary solvent system (a "good" solvent for dissolving and a "poor" solvent to induce precipitation) can provide finer control over solubility.[13]

• Use a Seed Crystal: If you have a tiny amount of pure, solid material, adding a "seed crystal" to the cooled, supersaturated solution provides a template for crystallization to begin, often preventing oiling.[8]

Issue 5: I'm trying to separate enantiomers of my chiral pyrazole. What is the best approach?

Probable Cause: Enantiomers have identical physical properties (polarity, solubility) in achiral environments, making them impossible to separate with standard chromatography or recrystallization.[4]

Solutions & Scientific Rationale:

• Chiral HPLC: This is the gold standard for enantioselective separation.[14][15]

  • Stationary Phase: You must use a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are highly effective for a wide range of pyrazole derivatives.[4][14][16]

  • Mobile Phase: Both normal-phase (e.g., n-hexane/ethanol) and polar organic modes are commonly used.[14][17] The choice of mobile phase can dramatically affect the chiral recognition and separation efficiency.[16] For example, a cellulose-based column might perform best with a polar organic mobile phase, while an amylose-based column might show superior resolution with a normal-phase eluent.[16]

Issue 6: My pyrazole was made using a palladium-catalyzed cross-coupling reaction, and I can't get rid of the residual palladium.

Probable Cause: Residual palladium can exist in soluble, colloidal, or insoluble forms, making it difficult to remove by simple filtration or standard chromatography.[12] Furthermore, the nitrogen atoms in the pyrazole ring can act as ligands, strongly binding to palladium and preventing its removal.[12]

Solutions & Scientific Rationale:

• Metal Scavengers: This is the most targeted and effective approach.

  • Mechanism: Scavengers are solid supports (often silica or polymer resins) functionalized with groups that have a high affinity for palladium, such as thiols, thioureas, or other ligands.[12]

  • Procedure: The crude product is dissolved in a solvent, the scavenger is added, and the mixture is stirred for several hours to overnight. The scavenger, now bound to the palladium, is simply filtered off. Various commercial scavengers are available for this purpose.[18][19]

• Activated Carbon Treatment: As with colored impurities, activated carbon can effectively adsorb residual palladium, but it may also lead to product loss.[12]

• Recrystallization: This can be effective but is sometimes unreliable, as the metal can occasionally co-crystallize with the product.[12]

Problem/Symptom	Common Causes	Recommended Solutions & Key Rationale
Regioisomer Mixture	Use of unsymmetrical starting materials	1. Flash Chromatography: Optimize with shallow gradient. 2. Fractional Crystallization: Exploit solubility differences.[5]
Persistent Color	Hydrazine decomposition/oxidation byproducts	Activated Charcoal Treatment: Adsorbs large, colored aromatic molecules.[1]
"Oiling Out"	Compound precipitating above its melting point	1. Slow Cooling: Allows proper crystal lattice formation. 2. Add More Solvent: Lowers the saturation temperature.[8]
Chiral Mixture (Enantiomers)	Identical physical properties in achiral media	Chiral HPLC: Use a polysaccharide-based Chiral Stationary Phase (CSP) for selective interaction.[4][14]
Residual Palladium Catalyst	Strong coordination of Pd to pyrazole nitrogens	Metal Scavengers (Thiol-based): High-affinity binding for targeted removal.[12]
Poor Solubility	Mismatched polarity of compound and solvent	Use Co-solvents or Binary Systems: Modifies the overall polarity of the medium to enhance solvation.[13]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the first steps to developing a purification strategy for a new substituted pyrazole?

The first step is analysis. Run a TLC of your crude reaction mixture against your starting materials to visualize the number of components. Then, obtain a crude ¹H NMR and/or LC-MS spectrum. This initial analysis will tell you if you are dealing with regioisomers, unreacted starting materials, or other byproducts, which guides your strategy.[1]

Q2: How do I choose between column chromatography and recrystallization?

The choice depends on the nature of your crude product and the impurities present.

• Choose Chromatography when:

  • You have a complex mixture of byproducts with similar polarities (e.g., regioisomers).[5]

  • Your product is an oil or low-melting solid that is difficult to crystallize.

  • Impurities are present in significant quantities.

• Choose Recrystallization when:

  • Your crude product is mostly pure (>85-90%) and solid.

  • The impurities have significantly different solubility profiles from your desired product.[8]

  • You need a highly scalable and economical final purification step.

Caption: Decision workflow for purification strategy.

Q3: My pyrazole is basic and streaks badly on my silica gel column. What can I do?

This happens because the lone pairs on the pyrazole nitrogens interact strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel, causing poor peak shape and sometimes irreversible binding.

Solution: Deactivate the silica gel by adding a small amount of a base, like triethylamine (Et₃N), to your eluent (typically 0.1-1% v/v).[20] The triethylamine will preferentially interact with the acidic sites on the silica, allowing your basic pyrazole compound to elute smoothly.

Q4: What are the signs of compound degradation during purification?

• On TLC: Appearance of new spots or streaking during the purification process that was not present in the initial crude mixture.

• During Chromatography: A colored band that forms and sticks to the top of the column, or the appearance of unexpected colored fractions.

• Post-Purification: The isolated product has a lower melting point or a more complex NMR spectrum than expected. Some substituted pyrazoles can be sensitive to prolonged exposure to the acidic environment of silica gel or to heat during solvent evaporation.[21][22]

Part 3: Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography for Regioisomer Separation

Objective: To separate two closely-eluting pyrazole regioisomers.

Methodology Rationale: This protocol uses a shallow gradient and dry loading to maximize resolution on a standard silica gel column.[4]

Materials:

• Crude pyrazole isomer mixture

• Silica gel (standard grade, 230-400 mesh)

• TLC plates

• Hexane and Ethyl Acetate (HPLC grade)

• Glass column with stopcock

Procedure:

• TLC Optimization: Screen solvent systems to find an eluent that gives a clear separation (ΔRf > 0.1) between the two isomer spots. A good starting point is 10-30% Ethyl Acetate in Hexane.[5][23]

• Sample Preparation (Dry Loading): Dissolve ~500 mg of your crude mixture in a minimal amount of a strong solvent (e.g., dichloromethane). Add ~1-2 g of silica gel. Evaporate the solvent completely under reduced pressure until a dry, free-flowing powder is obtained.[4]

• Column Packing: Pack a glass column with silica gel as a slurry in 100% hexane. Allow the silica to settle into a uniform bed, ensuring no air bubbles are trapped. Drain the excess solvent until it is level with the top of the silica bed.

• Loading: Carefully add the dry-loaded sample powder to the top of the packed column, forming a thin, level band. Gently add a small layer of sand on top to protect the sample band.

• Elution: Begin eluting the column with a solvent system of lower polarity than your target TLC system (e.g., if 20% EtOAc/Hex gave good TLC separation, start with 5% EtOAc/Hex).

• Gradient Elution: Slowly and incrementally increase the polarity of the mobile phase (e.g., increase by 2-5% EtOAc every 50-100 mL). This shallow gradient is crucial for resolving closely-eluting spots.[4]

• Fraction Collection: Collect small fractions and monitor them by TLC to identify which fractions contain the pure, separated isomers.

• Combine and Evaporate: Combine the pure fractions of each isomer and remove the solvent under reduced pressure.

Caption: Workflow for regioisomer separation by chromatography.

Protocol 2: Recrystallization using a Binary Solvent System

Objective: To purify a poorly soluble pyrazole derivative by leveraging two miscible solvents with different solvating powers.

Methodology Rationale: This technique is ideal when no single solvent has the desired property of dissolving the compound when hot but not when cold. A "good" solvent dissolves the compound, and a "poor" anti-solvent is added to the hot solution to induce precipitation upon cooling.[8][13]

Materials:

• Crude pyrazole product

• A "good" solvent (e.g., Ethanol, Acetone, Ethyl Acetate)

• A "poor" anti-solvent (e.g., Water, Hexane) - must be miscible with the "good" solvent.

Procedure:

• Dissolution: Place the crude pyrazole in an Erlenmeyer flask. Add a minimal amount of the "good" solvent.

• Heating: Heat the mixture with stirring (e.g., on a hot plate) until the solid dissolves completely.[13]

• Anti-Solvent Addition: While the solution is still hot, add the "poor" solvent dropwise until the solution becomes slightly and persistently turbid (cloudy).[8] This indicates the solution is now saturated.

• Clarification: If too much anti-solvent is added and heavy precipitation occurs, add a few drops of the hot "good" solvent until the solution just becomes clear again.

• Slow Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask.

• Further Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[8]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected crystals with a small amount of the cold "poor" solvent to remove residual impurities. Dry the crystals under vacuum.

Protocol 3: Palladium Removal using a Thiol-Based Scavenger

Objective: To remove residual palladium catalyst from a pyrazole compound synthesized via a cross-coupling reaction.

Methodology Rationale: Silica-based scavengers functionalized with thiol groups (Si-Thiol) show a very high affinity for soft metals like palladium, forming strong covalent bonds and allowing for easy removal of the metal-scavenger complex by simple filtration.[12]

Materials:

• Crude pyrazole compound containing palladium

• Silica-based thiol scavenger (e.g., SiliaMetS Thiol)

• An appropriate organic solvent (e.g., Toluene, Dichloromethane, THF)

Procedure:

• Dissolution: Dissolve the crude pyrazole compound in a suitable organic solvent.

• Scavenger Addition: Add the silica-based thiol scavenger. A typical loading is 5-10 weight equivalents relative to the initial amount of palladium catalyst used in the reaction.[12]

• Stirring: Stir the mixture at room temperature or with gentle heating (40-50 °C) for 4-16 hours. Reaction time can be optimized by monitoring the palladium levels in the solution.

• Filtration: Filter the mixture to remove the solid scavenger, which now contains the bound palladium. Wash the filtered scavenger with a small amount of fresh solvent to recover any adsorbed product.

• Analysis: Concentrate the filtrate under reduced pressure. Analyze the purified product for residual palladium content using a sensitive analytical method like Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

References

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (2021). ACS Omega. [Link]

• Enantioselective Separation of Chiral N1-Substituted-1 H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (2021). PubMed. [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. (2011). UAB Barcelona. [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (2021). ACS Publications. [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. (2011). Divulga UAB. [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (2021). ACS.org. [Link]

• Direct chiral separations of the enantiomers of phenylpyrazole pesticides and the metabolites by HPLC. (2016). Chirality. [Link]

• Preparation, separation and characterisation of two regioisomers of a N-hydroxyalkylpyridylpyrazole ligand. (2011). ResearchGate. [Link]

• Separation of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- on Newcrom R1 HPLC column. (2018). SIELC Technologies. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014). ResearchGate. [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). ACS Publications. [Link]

• Metal scavenging resin tethered with catechol or gallol binders via reversible addition–fragmentation chain transfer polymerisation. (2020). ResearchGate. [Link]

• Access and modulation of substituted 1-methyl-1,6-dihydropyrazolo[3,4-c]pyrazoles. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Metal scavengers for organic purification. (n.d.). Biotage. [Link]

• Separation of Pyrazole on Newcrom R1 HPLC column. (2018). SIELC Technologies. [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). PMC. [Link]

• Method for purifying pyrazoles. (2011).

• PYRAZOLE AS A PRIVILEGED HETEROCYCLIC SCAFFOLD: SYNTHETIC INNOVATIONS, STRUCTURE ACTIVITY RELATIONSHIPS, AND TRANSLATIONAL CHALLENGES. (2025). Preprints.org. [Link]

• Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. (2011). PMC. [Link]

• Recent Advances in the Synthesis of Pyrazoles. A Review. (2021). ResearchGate. [Link]

• Synthesis, characterization and biological activity of certain Pyrazole derivatives. (2012). Journal of Chemical and Pharmaceutical Research. [Link]

• Purification of Amino-Pyrazoles. (2022). Reddit. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

• Metal Scavenger Guide. (n.d.). Sopachem. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 3. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Separation of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Enantioselective Separation of Chiral N1-Substituted-1 H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. biotage.com [biotage.com]
• 19. sopachem.com [sopachem.com]
• 20. researchgate.net [researchgate.net]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Side Product Formation in Pyrazole Synthesis

Audience: Researchers, Medicinal Chemists, and Process Development Scientists.[1][2] Scope: Knorr Pyrazole Synthesis, 1,3-Dipolar Cycloadditions, and Hydrazine-based methodologies.

Core Directive & Diagnostic Framework

In pyrazole synthesis, particularly the Knorr condensation (1,3-dicarbonyl + hydrazine), "side products" are rarely random.[1][2] They are usually the result of predictable competition between regiochemical pathways (sterics vs. electronics) or incomplete thermodynamic sinks (arrested intermediates).[2]

Successful troubleshooting requires shifting from a "recipe-following" mindset to a mechanistic control mindset. Use the decision tree below to diagnose your specific failure mode.

Diagnostic Decision Tree

Figure 1: Diagnostic logic flow for identifying the root cause of pyrazole synthesis failure.

Troubleshooting Regioselectivity (The 1,3- vs. 1,5-Isomer Problem)

The Issue: You synthesized a pyrazole from an unsymmetrical 1,3-dicarbonyl and a substituted hydrazine, but obtained a mixture of 1,3- and 1,5-isomers (or the wrong one entirely).

The Mechanism: The reaction proceeds via a stepwise nucleophilic attack.[2] The regiochemistry is determined by the first C-N bond formation.[2]

• Electronic Control: The most nucleophilic nitrogen (usually the terminal NH2 of hydrazine) attacks the most electrophilic carbonyl.[2]

• Steric Control: The nucleophile attacks the least hindered carbonyl.[2][3]

When these two factors oppose each other (e.g., a bulky but highly electrophilic CF3 group), mixtures occur.[1][2]

Q: How do I force the formation of a single regioisomer?

A: You must decouple the nucleophilic attack from the cyclization step using pH or solvent control. [2]

Factor	Mechanistic Lever	Protocol Adjustment
Solvent Polarity	Stabilizes polar transition states.	Protic solvents (EtOH/AcOH): Often favor electronic control.Aprotic solvents (THF/Toluene): Can favor steric control.[1][2]
pH / Catalyst	Protonation of the hydrazine or carbonyl.[2]	Acidic (HCl/AcOH): Protonates the hydrazine, reducing nucleophilicity, making the reaction more sensitive to steric bulk (favors 1,3-isomer).Basic/Neutral: Hydrazine is highly nucleophilic, attacking the most electrophilic carbonyl (favors 1,5-isomer).[1]
Reagent Order	Kinetic vs Thermodynamic control.	Pre-formation of Enaminone: React the dicarbonyl with DMF-DMA first to create a defined enaminone, then add hydrazine. This locks the regiochemistry.[2]

Case Study: Fluorinated Pyrazoles When reacting a trifluoromethyl-1,3-diketone with methylhydrazine:

• Neutral conditions: The NH2 attacks the CF3-adjacent carbonyl (most electrophilic)

  1-methyl-5-trifluoromethyl pyrazole .

• Acidic conditions:[1][4] The carbonyl adjacent to the CF3 is less basic (less likely to protonate), directing attack to the other carbonyl

  1-methyl-3-trifluoromethyl pyrazole [1].

Troubleshooting Incomplete Cyclization (Stalled Intermediates)

The Issue: NMR shows the presence of the starting material skeleton but new peaks in the aliphatic region. Mass spec shows M+18 peaks (un-dehydrated intermediate).[2]

The Mechanism: The reaction often pauses at the hydrazone stage.[2] The final step—cyclization and dehydration (aromatization)—requires an activation energy barrier to be overcome.[2]

Q: My reaction is stuck at the hydrazone intermediate. How do I push it to the pyrazole?

A: Increase the thermodynamic drive for water elimination.

Protocol: Acid-Catalyzed Dehydration [1]

• Diagnosis: Isolate the intermediate.[2] If it is a solid, check IR for C=N (hydrazone) vs OH (hydroxypyrazoline).[1][2]

• The Fix:

  • Dissolve the crude intermediate in ethanol or acetic acid.[2]

  • Add 5–10 mol% concentrated HCl or

    .[2]

  • Reflux for 1–2 hours.[2]

  • Why this works: The acid protonates the hydroxyl group of the 5-hydroxypyrazoline intermediate, making it a better leaving group (

    ), forcing aromatization.[1]

Protocol: Dean-Stark Water Removal For acid-sensitive substrates:

• Switch solvent to Toluene or Benzene.[2]

• Add catalytic p-TsOH.[2]

• Reflux with a Dean-Stark trap to physically remove water from the equilibrium.[2]

Troubleshooting "Black Tar" & Oxidative Side Products

The Issue: The reaction mixture turns dark brown/black, and yield is low. NMR shows broad baseline noise (paramagnetic impurities or oligomers).[2]

The Mechanism: Hydrazines (especially phenylhydrazine) are potent reducing agents and are easily oxidized by atmospheric oxygen to form diazonium salts, radicals, and azo-polymers [2].[1]

Q: How do I prevent the decomposition of my hydrazine reagent?

A: Control the oxidation environment and stoichiometry.

• Inert Atmosphere (Mandatory): Always run hydrazine reactions under Nitrogen or Argon.[2][5]

• Use Hydrazine Salts: Phenylhydrazine hydrochloride is significantly more stable than the free base.[2] Release the free base in situ using NaOAc or

  only when the reaction is at temperature.[2]

• Stoichiometry Check: Excess hydrazine can lead to bis-pyrazoles (reaction at both ends of a poly-carbonyl system) or N-amination side products.

  • Guideline: Use exactly 1.0–1.1 equivalents. If using hydrazine hydrate, ensure the concentration is accurately known (it absorbs water over time).[1][2]

Visualizing the Regioselectivity Pathway

The following diagram illustrates the bifurcation point in Knorr synthesis that leads to the two distinct isomers.

Figure 2: Mechanistic bifurcation in Knorr Pyrazole Synthesis.[1] Path selection determines the final isomer.[2]

Purification of Regioisomers

Even with optimized conditions, you may get a 90:10 mixture.[1] Separation is often difficult due to similar polarity.[2][6]

Q: How do I separate the 1,3- and 1,5-isomers?

A: Exploit the difference in dipole moments and crystallinity.

• Flash Chromatography:

  • The 1,5-isomer is typically less polar (elutes first) than the 1,3-isomer due to the shielding of the N-lone pair by the adjacent substituent (steric inhibition of solvation).

  • Tip: Use a shallow gradient (e.g., 0% to 20% EtOAc in Hexanes over 30 minutes).

• Recrystallization:

  • Many pyrazoles are solids.[2] The symmetrical nature of the 1,3,5-substituted systems often leads to high crystallinity.[1] Try EtOH/Water or Toluene/Heptane systems.[2]

• Chemical Separation (Regioselective N-alkylation):

  • If synthesizing NH-pyrazoles first, the tautomers are identical. Separation is only necessary after N-alkylation.

References

• Beilstein Journals. (2024).[2] Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.

• BenchChem. (2025).[2][5][6] Troubleshooting the reaction mechanism of pyrazole formation.

• Royal Society of Chemistry. (2017).[2][4] Knorr Pyrazole Synthesis of Edaravone.

• National Institutes of Health (PMC). (2023).[2] Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones.

• GalChimia. (2020).[2] Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry.

Sources

• 1. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up Synthesis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole

Executive Summary & Strategic Route Selection

Welcome to the technical support hub for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole . As you transition from medicinal chemistry (mg scale) to process development (kg scale), the primary challenge shifts from "getting material" to "controlling impurities and isomers."

For this specific scaffold, Route Selection is the single most critical decision.

The "Golden Route" for Scale-Up

We strongly recommend Route A (Suzuki Coupling) over classical cyclization or direct methylation methods.

• Route A (Recommended): Suzuki coupling of 4-bromo-1-methyl-1H-pyrazole with 4-methoxyphenylboronic acid.

  • Why: It locks the regiochemistry early (using commercially available 1-methyl-4-bromopyrazole) and avoids hazardous methylhydrazine handling.

• Route B (High Risk): Methylation of 4-(4-methoxyphenyl)-1H-pyrazole.

  • Why: This invariably yields a mixture of N1 and N2 isomers (tautomerization) that are difficult to separate without chromatography.

• Route C (Hazardous): Condensation of 2-(4-methoxyphenyl)malonaldehyde with methylhydrazine.

  • Why: Methylhydrazine is genotoxic and highly toxic; thermal runaway risks are significant at scale.

Visual Strategy Guide

The following decision tree illustrates the logic behind selecting the Suzuki route to ensure purity and safety.

Figure 1: Synthetic route decision tree highlighting the Suzuki coupling as the superior pathway for regiocontrol and safety.

Detailed Protocol: Suzuki Cross-Coupling (Scale-Up Optimized)

This protocol is designed for 100g – 1kg scale operations. It prioritizes robust conversion and efficient Palladium (Pd) removal.

Materials & Stoichiometry[1][2]

Reagent	Equiv.[1][2][3][4][5]	Role	Critical Note
4-Bromo-1-methyl-1H-pyrazole	1.0	Limiting Reagent	Ensure <0.5% 4-H impurity.
4-Methoxyphenylboronic acid	1.1 - 1.2	Coupling Partner	Excess compensates for protodeboronation (anisole formation).
Pd(dppf)Cl₂ · DCM	0.01 - 0.02	Catalyst	Robust; resists deactivation better than Pd(PPh₃)₄.
K₂CO₃ (2M aq)	2.5 - 3.0	Base	Aqueous base is essential for the transmetallation step.
1,4-Dioxane or Toluene/EtOH	10 vol	Solvent	Toluene/EtOH (4:1) is greener; Dioxane is standard.

Step-by-Step Methodology

• Inerting: Charge the reactor with 4-bromo-1-methyl-1H-pyrazole and 4-methoxyphenylboronic acid. Perform 3x Vacuum/Nitrogen cycles to remove oxygen (Critical for catalyst life).

• Solvent Addition: Add degassed solvent (e.g., Toluene/Ethanol 4:1).

• Base Addition: Add 2M K₂CO₃ solution. Agitate to form a biphasic mixture.

• Catalyst Charge: Add Pd(dppf)Cl₂ under a positive stream of Nitrogen.

• Reaction: Heat to 85-90°C for 4–6 hours.

  • Checkpoint: Monitor by HPLC.[5] Target <1% bromide remaining.

• Workup: Cool to 25°C. Separate phases. Extract aqueous layer with Toluene or EtOAc.

• Scavenging (Crucial): Treat organic layer with SiliaMetS® Thiol or Activated Carbon (Darco KB-B) at 50°C for 2 hours to remove Pd residues. Filter through Celite.[3]

• Crystallization: Swap solvent to Ethanol/Water (3:1) or Heptane/EtOAc . Heat to dissolve, cool slowly to 0°C to crystallize the product.

Troubleshooting Guide & FAQs

Module A: Reaction Stalling & Conversion Issues

Q: The reaction stalls at 80-90% conversion. Adding more catalyst doesn't help. Why?

• Diagnosis: This is likely due to Oxygen Poisoning or Boronic Acid Degradation .

  • Mechanism:[6][7][8] Arylboronic acids undergo protodeboronation in aqueous base at high temperatures, converting to Anisole (inert). If oxygen is present, it oxidizes the Pd(0) to inactive Pd(II) species faster than the cycle can proceed.

• Solution:

  • Sparging: Do not just purge headspace. Sparge the solvent with Nitrogen for 30 mins before adding catalyst.

  • Stoichiometry: Increase boronic acid loading to 1.3 equivalents if stalling persists.

  • Base Switch: Switch from Na₂CO₃ to Cs₂CO₃ (cesium effect) or K₃PO₄ to accelerate the transmetallation step.

Module B: Impurity Profiling

Q: I see a persistent impurity at RRT 0.85. What is it?

• Diagnosis: This is likely 4,4'-Dimethoxybiphenyl (Homocoupling of the boronic acid).

  • Cause: Occurs when the oxidative addition of the bromide is slow, or if oxygen is present (Glaser-type coupling).

• Solution:

  • Ensure strict anaerobic conditions.

  • Increase the agitation rate (mass transfer limit in biphasic systems can slow oxidative addition).

  • Purification: This impurity is lipophilic. It stays in the mother liquor during the Ethanol/Water crystallization. Do not attempt to remove it by silica chromatography on a large scale; rely on crystallization.

Q: How do I remove Palladium to <10 ppm?

• Diagnosis: Pyrazoles are good ligands for Pd, making removal difficult.

• Protocol:

  • After workup, dissolve crude in THF or EtOAc.

  • Add N-Acetylcysteine or Trimercaptotriazine (TMT) functionalized silica (5 wt% relative to crude).

  • Stir at 50°C for 4 hours.

  • Filter.[3]

  • Validation: Crystallization alone often fails to drop Pd below 50 ppm; scavenging is mandatory before crystallization.

Module C: Regioselectivity (If you chose the wrong route)

Q: I tried methylating 4-(4-methoxyphenyl)-1H-pyrazole and got two spots. Can I separate them?

• Answer: You have formed the N1-methyl (Target) and N2-methyl (Isomer) mixture.

• Technical Reality: On a kg scale, separating these is operationally unfeasible without simulated moving bed (SMB) chromatography.

• Correction: Abort this route. The boiling points and solubilities are too similar for efficient fractional crystallization. Switch to the Suzuki route (Route A) where the methyl group is pre-installed.

Safety & Compliance (EHS)

Critical Hazards

• Palladium Sensitization: Pd salts are potent sensitizers. Use dedicated glassware and HEPA filters during solids handling.

• Boronic Acid Handling: While generally safe, 4-methoxyphenylboronic acid can generate Anisole (flammable liquid) upon degradation. Ensure reactor venting is sized for solvent vapors.

• Genotoxic Impurities (GTIs):

  • If you used Route C (Hydrazine), you must prove methylhydrazine levels are <1 ppm.

  • In Route A (Suzuki), the alkyl halide (4-bromo-1-methylpyrazole) is a potential alkylating agent. Ensure it is purged to <20 ppm in the final API step.

References

• Suzuki Coupling Optimization: BenchChem. Technical Support Center: Palladium Catalyst Removal from Pyrazole Compounds. (2025). Link

• Regioselectivity in Pyrazoles: Gosselin, F., et al. Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett (2006). Link

• Palladium Scavenging: Phillips, S., et al. Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. Johnson Matthey Technol. Rev. (2016).[4][9] Link

• Microwave vs Thermal Suzuki: Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. RHHZ (2014).[2] Link

Disclaimer: This guide is for research and development purposes. All scale-up activities should be preceded by a thorough Process Safety Assessment (DSC/RC1) in your specific facility.

Sources

• 1. benchchem.com [benchchem.com]
• 2. html.rhhz.net [html.rhhz.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams | Johnson Matthey Technology Review [technology.matthey.com]
• 5. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Basic Pyrazole Compounds

Overview Purifying nitrogen-containing heterocycles, particularly basic pyrazoles, presents a unique challenge in synthetic chemistry and drug development. Due to their dual nature as hydrogen-bond donors and acceptors, pyrazoles often exhibit severe peak tailing, poor resolution, and irreversible chemisorption on standard normal-phase silica gel. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to overcome these chromatographic hurdles.

Troubleshooting Guides & FAQs

Q1: Why do my pyrazole compounds streak or tail so severely on normal-phase bare silica? A: Chromatography relies on the differential partitioning of compounds between a mobile phase and a stationary phase[1]. Bare silica gel (SiO₂) contains heterogeneous surface silanol groups (-SiOH) that are weakly acidic (pKa ~4.5–6.5). Pyrazoles possess a basic, pyridine-like nitrogen. When these basic molecules travel through the column, they interact with the acidic silanols via strong hydrogen bonding and acid-base ion pairing. Because the silica surface has varying degrees of silanol acidity, this interaction is non-uniform, causing the pyrazole band to smear across the column rather than eluting as a sharp peak[2].

Q2: How do I prevent this tailing using mobile phase modifiers? A: The most effective and economical solution is to add a competitive volatile base, such as Triethylamine (TEA) or Ammonium Hydroxide (NH₄OH), to your mobile phase at a concentration of 1–5% (v/v). By manipulating phase characteristics such as ionic strength or pH, you can fine-tune separations to isolate specific compounds with high precision[3]. TEA is more basic than the pyrazole; therefore, it preferentially binds to and "caps" the highly active acidic silanol sites. This masks the stationary phase's acidity, allowing the pyrazole to partition based on standard polarity rather than destructive acid-base interactions, resulting in sharp, well-resolved peaks[4].

Q3: What if TEA doesn't work, or is too difficult to remove post-purification? A: If TEA co-evaporates poorly or interferes with downstream applications (e.g., NMR spectroscopy or biological assays), you must alter the stationary phase entirely to eliminate the acidic silanols.

• Basic Alumina (Al₂O₃): Lacks the acidic silanol groups of silica, preventing the primary cause of chemisorption.

• Amine-Functionalized Silica (KP-NH): The silica surface is pre-bonded with aminopropyl groups, permanently shielding the silanols and providing a basic environment.

Q4: Can I use Reverse Phase (RP) Flash Chromatography for basic pyrazoles? A: Yes. While normal phase uses a polar stationary phase, reverse phase uses a hydrophobic stationary phase (like C18) and a polar mobile phase[5]. Liquid chromatography offers superior control over flow rate and mobile phase composition[3]. For basic pyrazoles, you can use a low-pH mobile phase (e.g., 0.1% Formic Acid or Trifluoroacetic Acid). This fully protonates the pyrazole, allowing it to elute cleanly as a salt. Alternatively, a high-pH mobile phase (e.g., 0.1% NH₄OH) keeps the pyrazole in its neutral free-base form, though this requires specialized high-pH-stable C18 columns.

Quantitative Data: Phase & Modifier Comparison

Technique	Stationary Phase	Mobile Phase Modifier	Mechanism of Action	Best Use Case
Standard Normal Phase	Bare Silica (SiO₂)	None	Standard polarity partitioning	Neutral or weakly basic pyrazoles
Modified Normal Phase	Bare Silica (SiO₂)	1-5% TEA or NH₄OH	Silanol masking via competitive binding	Moderately basic pyrazoles, routine scale-up
Alternative Normal Phase	Basic Alumina / NH₂-Silica	None	Basic surface prevents acid-base binding	TEA-sensitive downstream applications
Reverse Phase (Low pH)	C18 (Hydrophobic)	0.1% Formic Acid / TFA	Analyte protonation (elutes as salt)	Highly polar or water-soluble pyrazoles
Reverse Phase (High pH)	High-pH Stable C18	0.1% NH₄OH	Analyte neutralization (elutes as free base)	Complex basic mixtures requiring high resolution

Experimental Protocol: TEA-Modified Silica Gel Chromatography

Expertise Note: This protocol is a self-validating system. You must run your TLC plates in the exact TEA-spiked solvent used for the column to accurately predict retention factors (Rf).

Objective: Purify basic pyrazole derivatives while eliminating peak tailing and maximizing recovery. Materials: Crude pyrazole mixture, Silica gel (40-63 µm), Hexane, Ethyl Acetate, Triethylamine (TEA, ≥99% purity), Glass column.

Step-by-Step Methodology:

• Solvent Preparation: Prepare the desired mobile phase mixture (e.g., 50:50 Hexane:EtOAc). Add 2% (v/v) TEA and mix thoroughly.

• Column Deactivation (Critical Step): Slurry pack the silica gel into the column using the TEA-modified solvent. Flush the packed column with at least 3 Column Volumes (CV) of the modified solvent. Causality: This pre-saturation ensures all highly active acidic silanol sites are capped by TEA before the sample is introduced. Failure to pre-flush will result in the pyrazole acting as the neutralizing agent, leading to sample loss.

• Sample Loading: Dissolve the crude pyrazole in a minimum volume of the TEA-modified eluent. If the sample is insoluble, perform a dry load using Celite. Do not use bare silica for dry loading basic compounds, as it introduces un-capped silanols.

• Elution: Run the column using the TEA-modified mobile phase. Collect fractions as dictated by TLC monitoring.

• Solvent Removal: Combine product-containing fractions and concentrate via rotary evaporation.

• TEA Removal: To remove residual TEA, co-evaporate the purified product 2-3 times with toluene. The toluene forms an azeotrope-like effect that helps pull off the volatile TEA. Follow with high vacuum drying for 12-24 hours.

Purification Strategy Workflow

Workflow for selecting the optimal purification strategy for basic pyrazole compounds.

References

• Understanding Basic Chromatography: Principles and Techniques | Chrom Tech |[Link]

• Chromatography: A Comprehensive Guide for Beginners | Pharma Now | [Link]

• What is Chromatography? | Teledyne Labs |[Link]

• What is chromatography – types, uses, principles | Cytiva | [Link]

• Principles of chromatography | Khan Academy |[Link]

Sources

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. Khan Academy [khanacademy.org]
• 3. chromtech.com [chromtech.com]
• 4. What is Chromatography? | Teledyne LABS [teledynelabs.com]
• 5. pharmanow.live [pharmanow.live]

regioselectivity issues in pyrazole functionalization

Technical Support Center: Pyrazole Functionalization

Subject: Troubleshooting Regioselectivity in N-Alkylation and N-Arylation of Pyrazoles Ticket Status: Open Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Mission Statement

Welcome to the Pyrazole Center of Excellence. We understand that the 1,2-azole core is deceptive. While it looks simple, the annular tautomerism between

and creates a "moving target" for electrophiles, leading to frustrating regioisomeric mixtures.

This guide is not a textbook; it is a troubleshooting manual designed to diagnose why your specific reaction failed and how to force the selectivity you need using kinetic, thermodynamic, or chelation-controlled strategies.

Module 1: The Tautomer Trap (Root Cause Analysis)

The Core Issue: You are likely getting a mixture of isomers because the pyrazole starting material exists as a rapid equilibrium of tautomers (

and ). The ratio of these tautomers ( ) is dictated by the substituents at positions 3 and 5.

• The "Semple" Observation: In basic alkylation conditions (

  ), the electrophile typically attacks the less hindered nitrogen of the corresponding anion.

• The Paradox: Sometimes the major tautomer is not the reactive species. You must distinguish between the population of the tautomer and the nucleophilicity of the nitrogen.

Visualizing the Problem:

Figure 1: The interplay between tautomeric equilibrium and nucleophilic attack. Note that Path B (green) usually dominates in standard alkylations due to steric clearance.

Module 2: Troubleshooting N-Alkylation ( )

User Query: "I am alkylating a 3-substituted pyrazole with an alkyl halide and Cs2CO3. I want the isomer where the alkyl group is next to the substituent (1,5-isomer), but I'm getting the 1,3-isomer. Why?"

Diagnosis: You are fighting sterics. In a standard basic alkylation (e.g.,

/DMF or /MeCN), the reaction is governed by steric approach control . The electrophile avoids the bulky substituent.

Solution Protocol: The "Chelation Turn" To reverse this selectivity (i.e., to force alkylation next to the bulky group), you must change the mechanism from steric repulsion to coordination attraction . This works best if your substituent has a lone pair (e.g., Pyridyl, Carbonyl, Amide).

Experimental Comparison:

Factor	Standard Conditions (Steric Control)	Chelation Conditions (Electronic Control)
Reagent	Alkyl Halide + /	Alkyl Halide + Zn or Mg salts
Solvent	Polar Aprotic (DMF, DMSO)	Non-polar / Co-ordinating (DCM, THF)
Mechanism	on free anion	Metal-templated delivery
Major Product	1,3-isomer (Less hindered)	1,5-isomer (More hindered)
Key Reference	Norman et al.[1] [1]	Chong et al. [2]

Step-by-Step Protocol: Chelation-Controlled Alkylation Target: Alkylation adjacent to a C3-carbonyl group.

• Dissolve the pyrazole substrate (1.0 equiv) in anhydrous DCM (0.2 M).

• Add

  (1.1 equiv) or . Stir for 15 min to form the chelate.

• Add the alkylating agent (1.2 equiv) and a mild base (e.g.,

  , 2.0 equiv).

• Monitor via LCMS. The metal holds the pyrazole N2 and the C3-carbonyl oxygen, exposing N1 (the hindered nitrogen) to the electrophile.

Module 3: Troubleshooting N-Arylation (Cross-Coupling)

User Query: "I am trying to arylate my pyrazole. Should I use Buchwald-Hartwig or Chan-Lam? Which gives better regiocontrol?"

Diagnosis: This depends on your substrate's electronics.[2]

• Chan-Lam (Cu): Generally sensitive to sterics (like alkylation) but can be directed by esters/amides. It is oxidative and occurs at room temperature.

• Buchwald-Hartwig (Pd): Highly ligand-dependent. Bulky ligands (e.g., tBuXPhos) will almost exclusively drive formation of the less hindered isomer (1,3-product).

Decision Tree for Arylation:

Figure 2: Logic flow for selecting the correct arylation methodology based on steric requirements.

Protocol: Regioselective Chan-Lam Coupling Reference: Lam et al. [3][3][4]

• Charge flask with Pyrazole (1.0 equiv), Aryl Boronic Acid (2.0 equiv), and

  (1.0 equiv).

• Add Pyridine (2.0 equiv) and molecular sieves (4Å).

• Solvent: Anhydrous DCM or Dichloroethane (DCE).

• Atmosphere: Open to air (balloon of dry air is preferred for consistency).

• Temperature: RT.

  • Note: If your pyrazole has a chelating group (ester/pyridine), Copper will coordinate and may direct arylation to the adjacent nitrogen, overriding sterics.

Module 4: Analytical Verification (The "Truth" Test)

User Query: "I have two spots on my TLC. I isolated both. How do I know which is which without growing a crystal?"

The "Golden Rules" of Pyrazole NMR: Do not rely solely on 1H NMR integration. You must use 13C NMR and NOE (Nuclear Overhauser Effect).[5]

1. The 13C Chemical Shift Rule In N-substituted pyrazoles, the carbon atoms at positions 3 and 5 have distinct chemical environments.

• C5 (Adjacent to N-R): Typically resonates UPFIELD (lower ppm, ~125-135 ppm).

• C3 (Distal to N-R): Typically resonates DOWNFIELD (higher ppm, ~135-150 ppm).

• Why? The N1 nitrogen (pyrrole-like) shields the adjacent carbon more than the N2 nitrogen (pyridine-like).

2. The NOE Connection (Definitive Proof) You must run a 1D-NOESY or 2D-NOESY/ROESY.

• Experiment: Irradiate the N-Alkyl/Aryl protons.

• Result A: If you see an NOE signal to the substituent protons , the alkyl group is adjacent (1,5-isomer).

• Result B: If you see an NOE signal to the pyrazole C-H proton , the alkyl group is distal to the substituent (1,3-isomer).

Summary Table: Diagnostic Signals

Feature	1,3-Isomer (Less Hindered)	1,5-Isomer (More Hindered)
NOE Contact	N-R group Pyrazole C5-H	N-R group C5-Substituent
13C Shift (C5)	~129 ppm (CH)	~135-145 ppm (C-Subst)
13C Shift (C3)	~140-150 ppm (C-Subst)	~130 ppm (CH)
TLC	Usually Higher (Less Polar)	Usually Lower (More Polar)

Note:

values are empirical and can invert based on the polarity of the substituent.

References

• Norman, N. J., et al. "Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions."[6] The Journal of Organic Chemistry, vol. 87, no. 15, 2022, pp. 10186–10198.

• Chong, Q., et al. "Regioselective Synthesis of 1,5-Disubstituted Pyrazoles via Metal-Mediated Alkylation." Organic Letters, vol. 21, no. 14, 2019.

• Lam, P. Y. S., et al. "Copper-promoted C-N bond cross-coupling with boronic acids and derivatives." Tetrahedron Letters, vol. 52, no. 17, 2011, pp. 2061-2064.

• Usami, Y., et al. "C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI."[7] Molecules, vol. 25, no. 20, 2020, p. 4634.

• Lynch, M. P., et al. "Carbon-13 NMR chemical shifts of 1-alkyl-3(5)-cyano-1H-pyrazole-4-carboxylic acid esters: Isomer Differentiation." Magnetic Resonance in Chemistry, vol. 28, no. 1, 1990, pp. 90-92.

Sources

• 1. Regio- and Stereoselective Switchable Synthesis of (E)- and (Z)-N-Carbonylvinylated Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. books.rsc.org [books.rsc.org]
• 5. bhu.ac.in [bhu.ac.in]
• 6. semanticscholar.org [semanticscholar.org]
• 7. C4-Alkylamination of C4-Halo-1 H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) for Purity Analysis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole

Introduction

In the landscape of pharmaceutical development and chemical research, the rigorous assessment of compound purity is a cornerstone of safety, efficacy, and reproducibility. For novel heterocyclic compounds like 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, a molecule of interest due to the broad biological activities of the pyrazole scaffold, establishing a robust and reliable analytical method for purity determination is a critical first step.[1][2][3] This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) with other viable analytical techniques for this purpose. Our focus is not merely on the "how," but on the "why," providing the causal reasoning behind methodological choices to empower researchers in their own analytical development.

This document is structured to serve as a practical guide for scientists at the bench. We will dissect a specifically developed Reversed-Phase HPLC (RP-HPLC) method, compare its performance characteristics against alternative methods like Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), and provide the complete, self-validating protocols necessary for implementation.

The Premier Method: Reversed-Phase HPLC

High-Performance Liquid Chromatography, particularly in the reversed-phase mode, stands as the gold standard for the purity analysis of moderately polar, aromatic compounds like 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole.[4][5] Its widespread adoption is due to its high resolution, quantitative accuracy, and adaptability.

The fundamental principle of RP-HPLC involves a non-polar stationary phase (typically alkyl-bonded silica, like C18) and a polar mobile phase.[5][6] Hydrophobic molecules, like our target compound, interact more strongly with the stationary phase and are retained longer. By carefully modulating the composition of the mobile phase, we can achieve fine control over the separation of the main compound from its potential impurities.[6][7]

Rationale for Method Development

Our objective is to develop a method that can separate the parent compound from potential impurities, which may include starting materials, by-products from synthesis (e.g., isomers or related pyrazoles), and degradants.[3][8][9]

• Column Selection (Stationary Phase): A C18 (Octadecylsilane) column is the logical first choice.[6][10] The long alkyl chains provide substantial hydrophobic character, promoting retention of the aromatic pyrazole structure through van der Waals interactions. This strong retention allows for the use of a higher percentage of organic solvent in the mobile phase, which is ideal for achieving good peak shape and resolution.

• Mobile Phase Selection: A combination of water and a water-miscible organic solvent is required.[4]

  • Organic Modifier: Acetonitrile (ACN) is chosen over methanol (MeOH). Despite MeOH being a "greener" solvent, ACN offers a lower viscosity (leading to lower backpressure) and a lower UV cutoff wavelength (190 nm vs. 205 nm for MeOH), which is advantageous for detecting impurities at low wavelengths without baseline interference.[4]

  • Aqueous Phase & Additive: The use of 0.1% Trifluoroacetic Acid (TFA) in water serves two purposes. It acidifies the mobile phase to a pH of approximately 2. This ensures that any basic impurities are protonated and that acidic silanol groups on the silica backbone of the stationary phase are suppressed, preventing peak tailing and improving chromatographic efficiency.[11]

• Elution Mode: A gradient elution is superior to an isocratic elution for purity analysis. A gradient, where the concentration of the organic solvent (ACN) is increased over time, ensures that impurities with a wide range of polarities can be eluted and detected within a single run. Early-eluting, more polar impurities will be resolved near the start, while late-eluting, non-polar impurities will be effectively pushed off the column by the increasing solvent strength.

• Detection: A Photodiode Array (PDA) or Diode Array Detector (DAD) is selected. Unlike a standard UV detector set at a single wavelength, a PDA detector scans a range of wavelengths simultaneously. This allows for the determination of the optimal detection wavelength for the main peak (estimated around 240 nm for similar structures) and provides spectral data for all detected peaks.[8] This is invaluable for peak purity assessment; if the spectrum across a single peak is consistent, it provides confidence that the peak represents a single, pure compound.

Experimental Protocol: HPLC-PDA

This protocol is designed to be a self-validating system, incorporating system suitability tests (SSTs) as a prerequisite for formal analysis.

• Instrumentation:

  • HPLC system with a binary pump, degasser, autosampler, column thermostat, and PDA/DAD detector.

  • Chromatography Data System (CDS) for control and data processing.

• Chromatographic Conditions:

  • Column: C18, 5 µm particle size, 4.6 x 250 mm.

  • Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid in HPLC-grade Water.

  • Mobile Phase B: Acetonitrile (ACN).

  • Gradient Program:

    Time (min)	%A	%B
    0.0	70	30
    20.0	20	80
    22.0	20	80
    22.1	70	30

    | 27.0 | 70 | 30 |

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: PDA detection at 240 nm, with spectral acquisition from 200-400 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole and dissolve in 1 mL of Acetonitrile to create a 1 mg/mL stock solution.

  • Filter the solution through a 0.45 µm syringe filter prior to injection to remove any particulates.

• System Suitability Testing (SST):

  • Perform five replicate injections of the standard solution.

  • Acceptance Criteria:

    • Tailing Factor (Asymmetry): Must be between 0.9 and 1.5.

    • Theoretical Plates (N): Must be > 2000.

    • Relative Standard Deviation (%RSD) of Peak Area: Must be ≤ 2.0%.

  • Do not proceed with sample analysis if SST criteria are not met.

Workflow for HPLC Purity Analysis

Caption: A typical workflow for the HPLC purity analysis of a small molecule.

Comparative Analysis: HPLC vs. Alternative Methods

While HPLC is the workhorse, other techniques offer unique advantages and disadvantages. The choice of method often depends on the specific requirements of the analysis, such as the need for structural information, sample throughput, or cost constraints.

Alternative 1: Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a modern evolution of HPLC that uses columns packed with smaller particles (<2 µm) and instrumentation capable of handling much higher system pressures.

• Advantages:

  • Speed and Throughput: UPLC can reduce analysis times from 20-30 minutes to 2-5 minutes without sacrificing resolution.

  • Resolution: The smaller particle size leads to significantly higher chromatographic efficiency and superior peak resolution.

  • Sensitivity: Sharper, narrower peaks result in a higher signal-to-noise ratio, improving detection limits.

  • Reduced Solvent Consumption: Lower flow rates and shorter run times make UPLC a greener alternative to conventional HPLC.[4]

• Limitations:

  • Higher Capital Cost: UPLC systems are more expensive than standard HPLC instruments.

  • Method Transferability: Transferring a UPLC method to a standard HPLC system is not always straightforward.

  • Susceptibility to Clogging: The smaller particle size makes columns more prone to clogging from unfiltered samples or precipitated buffers.

Alternative 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful separation technique for volatile and thermally stable compounds.[11] Coupling it with a Mass Spectrometer (MS) provides definitive structural information.

• Advantages:

  • High Separation Efficiency: Capillary GC columns offer extremely high numbers of theoretical plates, leading to excellent separation of complex mixtures.

  • Definitive Identification: The mass spectrometer provides mass-to-charge ratio data, allowing for the confident identification of impurities based on their fragmentation patterns. This is a significant advantage over PDA, which only provides UV-Vis spectra.

• Limitations:

  • Analyte Suitability: The compound must be volatile and thermally stable. 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole may be suitable, but this must be experimentally verified. Many related impurities or degradants may not be, requiring derivatization to increase volatility, which adds complexity and potential for error.[11]

  • Not Suitable for Non-Volatile Impurities: Cannot detect non-volatile impurities like salts or high molecular weight polymers.

  • Complex Sample Matrices: Can be less robust for certain sample matrices compared to RP-HPLC.

Head-to-Head Performance Comparison

The table below summarizes the expected performance of each technique for the purity analysis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole.

Parameter	HPLC-PDA	UPLC-PDA	GC-MS
Principle	Liquid-solid partitioning	Liquid-solid partitioning (high pressure)	Gas-solid partitioning
Typical Analysis Time	20 - 30 minutes	2 - 5 minutes	15 - 25 minutes
Resolution	Good to Excellent	Excellent to Superior	Superior
Sensitivity (LOD/LOQ)	Good (ng range)	Excellent (low ng to pg range)	Excellent (pg to fg range)
Quantitative Accuracy	High	High	Moderate to High (can be matrix dependent)
Impurity Identification	Tentative (based on UV spectra and retention time)	Tentative (based on UV spectra and retention time)	Definitive (based on mass spectra)
Solvent Consumption	High	Low	Very Low (only for sample prep)
Capital Cost	Moderate	High	High
Best Suited For	Routine QC, method development, general purity assay	High-throughput screening, complex mixture analysis	Impurity structural elucidation, volatile impurity profiling

Decision Logic: Selecting the Right Tool for the Job

Choosing the optimal analytical method is a function of the analytical goal. The following decision tree illustrates a logical approach for a researcher.

Caption: A decision tree for selecting the appropriate analytical method.

Conclusion and Recommendations

For the routine purity analysis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, the developed Reversed-Phase HPLC-PDA method represents the most balanced approach, offering excellent quantitative performance, reliability, and accessibility. It is the recommended method for quality control, stability studies, and general purity reporting.

UPLC-PDA should be considered the method of choice in high-throughput environments where speed and solvent reduction are paramount. Its superior resolving power may also be beneficial for separating closely-related isomers that are challenging to resolve by conventional HPLC.

GC-MS serves a more specialized, complementary role. While not ideal for routine quantitative purity assessment due to its analyte volatility requirements, it is an unparalleled tool for the definitive structural elucidation of unknown volatile impurities. A comprehensive characterization of a reference standard should ideally involve both HPLC for purity and GC-MS to identify any potential process-related volatile impurities.

By understanding the strengths and limitations of each technique, researchers can select the most appropriate tool to ensure the quality and integrity of their chemical entities, paving the way for successful downstream research and development.

References

• Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. PMC.
• A Comparative Guide to HPLC and Alternative Methods for Purity Analysis of N-Cbz-nortropine. Benchchem.
• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. PMC.
• (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. MDPI.
• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. SIELC Technologies.
• Developing HPLC Methods. MilliporeSigma.
• HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. YouTube.
• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica.
• Reversed-phase chrom
• HPLC Method development: an overview. PharmaCores.
• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applic
• HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. PubMed.
• Development of HPLC determination of related substances in a new CNC agent – 1-(4-methoxyphenyl).
• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. PMC.
• Recent Advances in the Synthesis of Pyrazole Deriv

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Navigating the Isomeric Maze: A Comparative Guide to the Potency of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the pyrazole scaffold is a cornerstone, celebrated for its broad spectrum of pharmacological activities.[1] However, the synthesis of substituted pyrazoles, particularly through N-alkylation, often introduces a critical challenge: the formation of regioisomers. This guide delves into the pivotal yet often overlooked aspect of isomeric differentiation, focusing on the potential potency variations between isomers of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole.

The Genesis of Isomers: N-Alkylation of 4-(4-Methoxyphenyl)-1H-pyrazole

The methylation of the 4-(4-Methoxyphenyl)-1H-pyrazole core can result in two primary regioisomers: the N-1 and N-2 methylated products. The relative ratio of these isomers is highly dependent on the reaction conditions, including the choice of base, solvent, and methylating agent.[2] The seemingly subtle difference in the position of the methyl group can significantly impact the molecule's three-dimensional shape, electronic distribution, and ability to interact with a biological target.

• 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole (Isomer 1)

• 4-(4-Methoxyphenyl)-2-methyl-1H-pyrazole (Isomer 2)

Understanding the distinct pharmacological profiles of these isomers is paramount, as an isomeric mixture could lead to misleading biological data and hinder the development of a selective and potent therapeutic agent.

A Representative Comparison of Isomer Potency

To illustrate the potential for significant differences in biological activity between N-methylated pyrazole isomers, we present a representative dataset. The following table showcases a hypothetical comparison of the inhibitory activity of the two isomers against a panel of cancer cell lines, a common application for pyrazole-based compounds.[3] This data is for illustrative purposes and is based on general SAR principles observed in the broader class of pyrazole kinase inhibitors.

Isomer	Target Cell Line	Assay Type	IC50 (µM) [Illustrative]
4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole	MCF-7 (Breast)	Antiproliferative MTT	5.8
(Isomer 1)	A549 (Lung)	Antiproliferative MTT	12.3
HCT116 (Colon)	Antiproliferative MTT	8.1
4-(4-Methoxyphenyl)-2-methyl-1H-pyrazole	MCF-7 (Breast)	Antiproliferative MTT	21.4
(Isomer 2)	A549 (Lung)	Antiproliferative MTT	35.7
HCT116 (Colon)	Antiproliferative MTT	29.9

Analysis of Representative Data:

In this illustrative dataset, the 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole (Isomer 1) consistently demonstrates lower IC50 values across all tested cancer cell lines, suggesting a higher potency compared to its N-2 counterpart. This hypothetical difference underscores the critical need for the separation and independent biological evaluation of each isomer. The variance in potency can be attributed to several factors, including:

• Steric Hindrance: The positioning of the methyl group on N-1 versus N-2 can alter the overall shape of the molecule, potentially leading to a more favorable or unfavorable interaction with the binding pocket of a target protein.

• Electronic Effects: The location of the methyl group influences the electron density of the pyrazole ring, which can affect hydrogen bonding and other non-covalent interactions crucial for target engagement.

• Metabolic Stability: The different isomeric forms may be metabolized at different rates by hepatic enzymes, leading to variations in their pharmacokinetic profiles and, consequently, their in vivo efficacy.

Experimental Protocols

To empower researchers to conduct their own comparative studies, we provide detailed, self-validating experimental protocols for the synthesis and biological evaluation of these pyrazole isomers.

Synthesis and Separation of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole Isomers

This protocol outlines a general method for the N-methylation of 4-(4-Methoxyphenyl)-1H-pyrazole, which typically yields a mixture of the N-1 and N-2 isomers, followed by their separation.

Materials:

• 4-(4-Methoxyphenyl)-1H-pyrazole

• Methyl iodide (MeI)

• Potassium carbonate (K2CO3) or Sodium Hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Reaction Setup: To a solution of 4-(4-Methoxyphenyl)-1H-pyrazole (1.0 eq) in anhydrous DMF, add K2CO3 (1.5 eq).

• Methylation: Add methyl iodide (1.2 eq) dropwise to the suspension at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Isomer Separation: Purify the crude residue by silica gel column chromatography using a gradient of ethyl acetate in hexanes to separate the N-1 and N-2 isomers.

• Characterization: Characterize the separated isomers by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their structures.

Fig. 2: Workflow for the in vitro MTT antiproliferative assay.

Conclusion

The exploration of isomeric forms is a fundamental aspect of modern drug discovery. While this guide highlights the absence of direct comparative data for the isomers of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, it underscores the critical importance of conducting such studies. The provided representative data and detailed protocols offer a clear path forward for researchers to elucidate the distinct pharmacological profiles of these and other pyrazole isomers. By systematically synthesizing, separating, and evaluating each isomer, the scientific community can unlock the full therapeutic potential of this versatile heterocyclic scaffold and pave the way for the development of more potent and selective medicines.

References

• (Author, A. A., & Author, B. B. (Year). Title of the article. Journal Title, Volume(Issue), pages. [Link])
• (Author, C. C., & Author, D. D. (Year). Title of the article. Journal Title, Volume(Issue), pages. [Link])

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2024). RSC Advances. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). Molecules. [Link]

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A Senior Scientist's Guide to the Analytical Validation of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole Synthesis

Introduction: Beyond Synthesis to Absolute Confirmation

In the landscape of modern drug discovery and materials science, pyrazole heterocycles are privileged scaffolds, valued for their diverse biological activities.[1][2] The target molecule, 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole, represents a common structural motif within this class. However, the successful synthesis of a target compound is not the endpoint of a chemist's work; it is merely the prerequisite for the critical phase of analytical validation. An unconfirmed structure is an unreliable tool.

This guide provides an in-depth, experience-driven comparison of analytical methodologies to achieve unambiguous structural confirmation of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole. We will move beyond simply listing data, explaining the causal logic behind experimental choices and demonstrating how a multi-technique approach creates a self-validating system, ensuring the absolute integrity of the synthesized material for subsequent research and development.

Synthetic Strategy: A Deliberate Choice for Regiocontrol

While several pathways to substituted pyrazoles exist, a common and reliable approach is the Paal-Knorr synthesis, which involves the condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with a hydrazine. For our target, a key challenge is ensuring correct regiochemistry—specifically, the placement of the methyl group on the N1 position of the pyrazole ring.

Our chosen strategy utilizes 1-(4-methoxyphenyl)propane-1,2-dione and methylhydrazine. This choice is deliberate; using methylhydrazine as the nucleophile provides a direct and generally high-yielding route to the desired N-methylated regioisomer. This contrasts with methods that might involve post-synthesis N-alkylation of the pyrazole ring, which can often yield a mixture of N1 and N2 isomers, complicating purification and analysis.

Alternative Synthetic Considerations

For comparison, other routes could involve Suzuki or Stille cross-coupling reactions with a pre-formed 4-bromo-1-methyl-1H-pyrazole and a (4-methoxyphenyl)boronic acid or stannane, respectively. While powerful, these multi-step methods are often more complex and less atom-economical for this specific target compared to the convergent Paal-Knorr approach.

Experimental Protocol: Synthesis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole

This protocol is a representative procedure. Researchers should always conduct their own risk assessment and optimization.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1-(4-methoxyphenyl)propane-1,2-dione (1.78 g, 10 mmol) and absolute ethanol (40 mL).

• Reagent Addition: While stirring, add methylhydrazine (0.55 g, 12 mmol, 1.2 equivalents) dropwise to the solution at room temperature. A slight exotherm may be observed.

• Reaction: Add a catalytic amount of glacial acetic acid (0.2 mL). Heat the mixture to reflux and maintain for 4 hours.

• Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase. The disappearance of the dicarbonyl starting material and the appearance of a new, UV-active spot indicates product formation.

• Work-up: After completion, allow the reaction mixture to cool to room temperature. Evaporate the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Redissolve the resulting residue in ethyl acetate (50 mL) and wash with saturated sodium bicarbonate solution (2 x 30 mL) followed by brine (1 x 30 mL).

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: The crude material is purified by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure product as a solid.

The Analytical Validation Workflow: A Multi-Pronged Approach

A single analytical technique is insufficient for unequivocal structure determination. We employ a logical workflow where each step provides a piece of the puzzle, culminating in a cohesive and validated structural assignment.

Caption: The analytical workflow for structural validation.

Characterization Data & Interpretation

The core of our validation rests on the consistent and complementary data from mass spectrometry and spectroscopic techniques.

Mass Spectrometry (MS)

This is our first checkpoint post-purification. It provides the molecular weight of the compound, a fundamental piece of evidence.

• Technique: Electrospray Ionization (ESI) in positive mode is typically suitable.

• Expected Result: The target compound, C₁₁H₁₂N₂O, has a calculated molecular weight of 188.23 g/mol . The ESI-MS spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 189.1.

• Causality: The presence of this peak confirms that the molecular formula of the synthesized compound is correct, ruling out incomplete reactions or the incorporation of incorrect fragments.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides a "fingerprint" of the functional groups present. It is an excellent and rapid method to confirm the successful formation of the aromatic and heterocyclic systems and the absence of starting material functionalities (like a carbonyl C=O from the dione).

• Expected Absorptions:

  • ~3100-3000 cm⁻¹: Aromatic and heteroaromatic C-H stretching.

  • ~2950-2850 cm⁻¹: Aliphatic C-H stretching from the methyl (-CH₃) groups.

  • ~1610, 1580, 1500 cm⁻¹: C=C and C=N stretching vibrations, characteristic of the pyrazole and phenyl rings.[3][4]

  • ~1250 cm⁻¹: A strong C-O-C asymmetric stretch from the methoxy ether group.

• Causality: The combination of these peaks confirms the presence of all key structural components. The absence of a strong C=O band around 1700 cm⁻¹ is crucial evidence that the starting dione has been fully consumed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for unambiguous structure elucidation, providing detailed information about the chemical environment, connectivity, and number of protons and carbons in the molecule.

This spectrum maps the proton framework of the molecule. The expected signals for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole are distinct and predictable.

• Expected Signals (in CDCl₃, ~400 MHz):

  • δ ~7.5-7.6 ppm (d, 2H): Two aromatic protons on the methoxyphenyl ring, ortho to the pyrazole ring. They appear as a doublet due to coupling with the meta protons.

  • δ ~7.4 ppm (s, 1H): The proton at the C5 position of the pyrazole ring. It is a singlet as it has no adjacent protons.

  • δ ~7.3 ppm (s, 1H): The proton at the C3 position of the pyrazole ring. Also a singlet.

  • δ ~6.9 ppm (d, 2H): Two aromatic protons on the methoxyphenyl ring, meta to the pyrazole ring. They are shifted upfield due to the electron-donating effect of the methoxy group and appear as a doublet.

  • δ ~3.85 ppm (s, 3H): The three protons of the N-methyl group. This signal is a sharp singlet and is characteristic of a methyl group on a nitrogen atom within a heteroaromatic system.[5]

  • δ ~3.80 ppm (s, 3H): The three protons of the methoxy (-OCH₃) group. This is also a sharp singlet in a typical region for aryl methyl ethers.[5][6]

This spectrum confirms the carbon skeleton of the molecule.

• Expected Signals (in CDCl₃, ~100 MHz):

  • δ ~159 ppm: The aromatic carbon attached to the methoxy group.

  • δ ~130-140 ppm: Carbons of the pyrazole ring (C3, C5).

  • δ ~128 ppm: Aromatic carbons ortho to the pyrazole substituent.

  • δ ~115-125 ppm: The quaternary carbon of the pyrazole ring (C4) and the aromatic carbons meta to the pyrazole.

  • δ ~114 ppm: Aromatic carbons meta to the pyrazole substituent.

  • δ ~55 ppm: The carbon of the methoxy group (-OCH₃).[7]

  • δ ~39 ppm: The carbon of the N-methyl group.

Comparative Data Summary

The following table summarizes the expected analytical data that collectively validate the structure of the target compound.

Analytical Technique	Parameter	Expected Result for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole
Mass Spectrometry	Molecular Ion [M+H]⁺	m/z = 189.1
FT-IR Spectroscopy	Key Absorptions (cm⁻¹)	~3050 (Ar C-H), ~2940 (Alkyl C-H), ~1580 (C=N), ~1500 (C=C), ~1250 (C-O)
¹H NMR (CDCl₃)	Chemical Shift (δ, ppm)	~7.55 (d, 2H), ~7.4 (s, 1H), ~7.3 (s, 1H), ~6.9 (d, 2H), ~3.85 (s, 3H), ~3.80 (s, 3H)
¹³C NMR (CDCl₃)	Chemical Shift (δ, ppm)	~159, 135, 128, 120, 114, 55, 39

Conclusion: The Power of Integrated Analysis

The synthesis of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is only demonstrably successful when validated by a rigorous and logical application of modern analytical techniques. Each method provides a distinct yet complementary piece of structural evidence. Mass spectrometry confirms the correct mass, FT-IR identifies the necessary functional groups, and ¹H and ¹³C NMR spectroscopy piece together the atomic connectivity with high precision. Only when the data from all these techniques are integrated and found to be in complete agreement can the structure be considered unequivocally confirmed. This robust validation is the bedrock of trustworthy and reproducible scientific research.

References

• Jetir.Org. (n.d.). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of (a) pyrazole ligands 1 A-E and (b) copper complexes 2... Retrieved from [Link]

• ResearchGate. (n.d.). General mechanism of pyrazole derivatives using I2 The IR spectrum of 5... Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 1-(4-methoxyphenyl)-3-methyl-5-phenyl-1H-pyrazole. Retrieved from [Link]

• ACS Publications. (2025, October 29). Millimeter-Wave and High-Resolution Infrared Spectroscopy of the Ground and 14 Vibrationally Excited States Lying Below 1300 cm–1 of Pyrazole. Retrieved from [Link]

• Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

• PMC. (n.d.). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Retrieved from [Link]

• MDPI. (2024, March 28). (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. Retrieved from [Link]

• MDPI. (n.d.). Data for (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

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• 5. (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. rsc.org [rsc.org]

Safety & Regulatory Compliance

4-(4-Methoxyphenyl)-1-methyl-1h-pyrazole proper disposal procedures

As a Senior Application Scientist specializing in the lifecycle management of heterocyclic building blocks, I frequently consult with drug development professionals on the safe handling and disposal of substituted pyrazoles. 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is a highly valuable intermediate in medicinal chemistry, particularly in the synthesis of COX-2 inhibitors and kinase-targeting pharmacophores.

However, the very structural features that make it biologically useful—its electron-rich methoxyphenyl group and robust, lipophilic pyrazole core—demand rigorous operational and disposal protocols. Standard drain disposal or low-temperature burning is strictly prohibited.

This guide provides a comprehensive, self-validating operational and disposal plan designed to ensure absolute regulatory compliance and laboratory safety.

Mechanistic Safety & Handling Rationale

Before executing any protocol, it is critical to understand why specific precautions are necessary.

• Lipophilicity and Membrane Permeability: The addition of a methyl group at the N1 position and a methoxy group at the C4 position increases the molecule's lipophilicity (LogP ~2.1–2.5). This allows the compound to readily cross biological membranes, directly correlating to its GHS classification as Acute Toxicity Category 4 (Oral) and a recognized skin/eye irritant (H302, H315, H319).

• Thermal Stability and NOx Generation: The pyrazole ring is highly aromatic and resistant to standard oxidative degradation. When subjected to incomplete combustion, nitrogen-containing heterocycles release toxic nitrogen oxides (NOx) and carbon monoxide. Therefore, disposal requires high-temperature incineration equipped with specific emission scrubbers[1].

Quantitative Data & Disposal Parameters

To streamline your risk assessment, the critical physicochemical and logistical parameters are summarized below.

Parameter	Specification / Value	Operational Implication
Structural Core	Substituted 1H-Pyrazole	High thermal stability; resists mild chemical degradation.
LogP (Predicted)	~2.1 - 2.5	Lipophilic; easily crosses dermal barriers; mandates nitrile PPE.
GHS Hazard Codes	H302, H315, H319, H335	Acute oral toxicity and irritant; mandates fume hood and splash goggles.
Storage Class	11 (Combustible Solids)	Store away from strong oxidizers in a cool, dry, dark environment.
Disposal Method	High-Temp Incineration (>1000°C)	Must use an EPA RCRA-permitted facility with NOx wet scrubbing capabilities.

Step-by-Step Experimental Handling and Workup Protocol

To ensure a self-validating safety system, every step of the handling and workup process must incorporate built-in verification checks. This prevents downstream contamination and ensures waste streams are properly segregated.

Step 1: Pre-Operational Setup

• Engineering Controls: Conduct all massing, transfers, and reactions within a standard chemical fume hood with a verified face velocity of 80–100 fpm.

• PPE Verification: Don appropriate PPE: Nitrile gloves (double-gloving is strictly recommended for prolonged solvent exposure during workup), splash goggles, and a flame-resistant lab coat.

Step 2: Reaction Execution & Tracking

• Dissolve the 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole in your chosen solvent (e.g., DCM, DMF, or EtOH).

• Causality Check: Monitor the reaction rigorously via TLC or LC-MS. Why? Driving the reaction to completion minimizes the amount of unreacted, persistent pyrazole starting material that ends up in the waste stream, thereby reducing the environmental burden.

Step 3: Quenching and Phase Separation (Self-Validating Workup)

• Quench the reaction carefully at 0°C to prevent volatilization of organic solvents.

• Perform the aqueous extraction.

• Validation Check: Before transferring the aqueous layer to a waste carboy, use pH paper to confirm the solution is between pH 6–8. Why? Highly acidic or basic aqueous waste can react violently with other constituents in communal waste carboys, potentially causing pressure buildup or catastrophic container failure.

• Separate the organic layer containing the product from the aqueous layer.

Waste Segregation & Disposal Procedures

Proper disposal relies on the strict segregation principles outlined in the National Academies' Prudent Practices in the Laboratory[2].

• Solid Waste: Any contaminated consumables (weigh boats, pipette tips, filter paper, silica gel from chromatography) must be collected in a solid hazardous waste bin lined with a compatible poly-bag. Label explicitly: "Combustible Solid Waste - Contains Pyrazole Derivatives."

• Organic Liquid Waste: Collect all organic filtrates and washes in a designated, HPLC-grade compatible high-density polyethylene (HDPE) carboy. Label clearly: "Hazardous Waste - Flammable Liquid, Toxic (Contains Solvents and Pyrazole Derivatives)." Ensure halogenated and non-halogenated solvents are separated if required by your institutional EHS policy.

• Aqueous Liquid Waste: Even after extraction, the aqueous layer will contain trace amounts of the pyrazole due to partial solubility. Collect this in a separate aqueous waste carboy. Under no circumstances should this be poured down the drain.

• Final Destruction (Incineration): The only EPA-approved method for the ultimate disposal of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole is high-temperature commercial incineration. The contracted RCRA-permitted facility must utilize an incinerator equipped with an afterburner and a wet scrubber system to capture and neutralize the NOx emissions generated by the breakdown of the pyrazole nitrogen atoms[1].

Cradle-to-Grave Workflow Visualization

The following diagram maps the lifecycle of the chemical from laboratory handling through to EPA-compliant destruction.

Cradle-to-grave operational and disposal workflow for methoxyphenyl pyrazole derivatives.

References

• National Academies of Sciences, Engineering, and Medicine. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Retrieved from[Link]

• United States Environmental Protection Agency (EPA). (n.d.). Hazardous Waste Generators (RCRA Subtitle C). Retrieved from[Link]

Sources

• 1. epa.gov [epa.gov]
• 2. Prudent Practices in the Laboratory [nationalacademies.org]

Personal protective equipment for handling 4-(4-Methoxyphenyl)-1-methyl-1h-pyrazole

As a Senior Application Scientist, I approach novel or uncharacterized active pharmaceutical ingredients (APIs) and chemical intermediates with strict adherence to the precautionary principle. While comprehensive, long-term toxicological data (such as specific LD50 values or carcinogenicity profiles) for 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole may be limited in public literature, we can deduce a highly accurate hazard profile from its molecular architecture.

This guide provides the mechanistic rationale, self-validating protocols, and operational workflows required to handle this compound safely in a drug development or medicinal chemistry laboratory.

Mechanistic Hazard Assessment & Causality

To design an effective safety protocol, we must first understand the causality behind the chemical's behavior:

• The Pyrazole Core: The 1-methylpyrazole ring is a nitrogen-rich heterocycle. Heterocycles of this class frequently act as hydrogen bond acceptors that can interact with biological macromolecules, often leading to moderate-to-severe ocular and mucous membrane irritation[1].

• The 4-Methoxyphenyl (Anisyl) Group: The electron-donating methoxy substituent increases the overall electron density and lipophilicity (LogP) of the aromatic system.

• Risk Implication: High lipophilicity allows the compound to readily partition into the lipid bilayers of the human epidermis. This significantly increases the risk of dermal absorption compared to highly polar molecules. Consequently, we must treat this compound as a Particularly Hazardous Substance (PHS)[1], requiring specific barrier protections and engineering controls as outlined by the[2][3].

Personal Protective Equipment (PPE) Matrix

Based on the[4][5], the following PPE matrix is mandatory for handling this compound.

PPE Category	Specification	Mechanistic Rationale & Causality
Hand Protection	Double-layered Nitrile (≥5 mil thickness)	Nitrile (acrylonitrile-butadiene) provides superior chemical resistance against lipophilic aromatic compounds compared to latex. Double-gloving creates a fail-safe barrier against micro-tears during mechanical manipulation[4].
Eye Protection	ANSI Z87.1-certified Chemical Splash Goggles	Protects against micro-particulate aerosolization during powder transfer and solvent splashing. Standard safety glasses with side shields are insufficient for fine heterocyclic powders[6].
Body Protection	Flame-resistant (FR) Lab Coat, fully buttoned	Prevents particulate accumulation on street clothing. FR material is required if the pyrazole is being dissolved in highly flammable reaction solvents (e.g., Methanol, THF).
Respiratory	N95 or P100 Particulate Respirator	Mandatory only if engineering controls (fume hood) fail or during bulk spill cleanup to prevent inhalation of fine API dust, per [7].

Self-Validating Operational Workflows

In high-level laboratory operations, a protocol must be a closed, self-validating system. You must not only perform the step but scientifically prove the step was successful.

Workflow A: Dispensing and Weighing

Fine heterocyclic powders are highly prone to aerosolization due to static charge accumulation.

• Environmental Setup: Conduct all transfers inside a certified chemical fume hood with a verified face velocity of 80–100 feet per minute (fpm)[8]. Clear the workspace of unnecessary clutter to prevent cross-contamination.

• Static Mitigation: Pass a piezoelectric anti-static gun over a grounded stainless steel spatula and the weigh boat. Causality: Neutralizing the electrostatic charge prevents the lipophilic powder from repelling off the spatula and aerosolizing into your breathing zone.

• Dispensing: Transfer the required mass of 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole into the tared receptacle.

• Self-Validation Step: After transferring the powder to your reaction vessel, re-weigh the "empty" weigh boat. A residual mass of >0.1 mg indicates incomplete transfer due to static cling, requiring you to re-treat the tools with the anti-static gun and rinse the boat with the reaction solvent to ensure stoichiometric accuracy.

Workflow B: Spill Response and Decontamination

• Containment: If a spill occurs, never dry-sweep, as this generates hazardous aerosols. Cover the powder with a damp absorbent pad (using a mild surfactant or a water/isopropanol mixture) to suppress dust.

• Collection: Scoop the damp matrix into a compatible, sealable hazardous waste container.

• Decontamination: Wipe the affected area with Isopropanol or Methanol, which readily solubilizes the methoxyphenyl and pyrazole moieties.

• Self-Validation Step: To guarantee the area is chemically safe, swab the cleaned surface with a clean cotton swab, extract it into 1 mL of methanol, and spot it on a Silica Gel TLC plate alongside a reference standard of the compound. Visualize under a UV lamp (254 nm). The complete absence of a UV-active spot confirms successful decontamination.

Disposal Plan

Improper disposal of functionalized heterocycles poses severe environmental and compliance risks.

• Categorization: Collect all solid waste, contaminated PPE, and empty vials in a designated "Non-Halogenated Organic Waste" container (unless halogenated solvents like DCM were used in the workflow)[9].

• Regulatory Compliance: Never dispose of chemical waste by evaporation in a fume hood or via sink drainage[2][9].

• Labeling: Clearly label the container with the full chemical name: 4-(4-Methoxyphenyl)-1-methyl-1H-pyrazole. Do not use abbreviations or structural acronyms, ensuring strict compliance with EPA/RCRA and .

Visualizing the Safety Architecture

Figure 1: Safe handling and operational workflow for uncharacterized pyrazole derivatives.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standard (29 CFR 1910.132). [Link]

• Occupational Safety and Health Administration (OSHA). Occupational exposure to hazardous chemicals in laboratories (29 CFR 1910.1450). [Link]

• National Institute for Occupational Safety and Health (NIOSH). NIOSH Pocket Guide to Chemical Hazards. [Link]

Sources

• 1. ors.od.nih.gov [ors.od.nih.gov]
• 2. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]
• 3. mastercontrol.com [mastercontrol.com]
• 4. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. clarionsafety.com [clarionsafety.com]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 7. Pocket Guide to Chemical Hazards Introduction | NIOSH | CDC [cdc.gov]
• 8. chemistry.unm.edu [chemistry.unm.edu]
• 9. ehs.weill.cornell.edu [ehs.weill.cornell.edu]